3-(4-(Methylthio)phenyl)piperidine

Core Science & Biosynthesis

Structure-Activity Relationship (SAR) of 3-(4-(Methylthio)phenyl)piperidine: A Technical Guide to Monoamine Transporter and Sigma Receptor Modulation

Executive Overview

The 3-phenylpiperidine scaffold is a privileged pharmacophore in neuropharmacology, serving as the structural backbone for numerous monoamine reuptake inhibitors and sigma ( σ ) receptor ligands. While unsubstituted and halogenated derivatives have been extensively characterized, the strategic introduction of a 4-methylthio (-SMe) group on the phenyl ring represents a sophisticated bioisosteric maneuver.

This technical guide dissects the structure-activity relationship (SAR) of 3-(4-(Methylthio)phenyl)piperidine . By analyzing the electronic, steric, and lipophilic contributions of the -SMe substituent, we elucidate the causality behind its profound selectivity shifts toward the Serotonin Transporter (SERT) and σ1​ receptors. Furthermore, we provide a self-validating experimental framework for evaluating these binding kinetics in vitro.

Structural Anatomy & Rational Design

The 3-Phenylpiperidine Core

The fundamental activity of the 3-phenylpiperidine core relies on two critical spatial features:

• The Basic Amine (Piperidine Nitrogen): With a pKa of approximately 9.5, the nitrogen is protonated at physiological pH. This allows it to form a critical salt bridge with a conserved aspartate residue in the central binding site (S1) of monoamine transporters (e.g., Asp98 in human SERT; Asp79 in DAT).

• The C3 Stereocenter: The spatial projection of the phenyl ring is dictated by the C3 chiral center. The (+)-(3S) and (-)-(3R) enantiomers occupy distinct hydrophobic pockets, dictating the baseline ratio of DAT vs. SERT affinity.

The 4-Methylthio (-SMe) Bioisostere

In medicinal chemistry, the -SMe group is frequently deployed as a bioisostere for methoxy (-OMe) or chloro (-Cl) substituents to fine-tune pharmacokinetic and pharmacodynamic profiles [1]. The causality behind its unique SAR profile lies in its physicochemical constants:

• Lipophilicity (Hansch π = +0.61): The -SMe group is highly lipophilic, driving the desolvation penalty down when the molecule enters the hydrophobic cleft of the transporter.

• Electronic Profile (Hammett σp​ = 0.00): Unlike the strongly electron-withdrawing -Cl or the electron-donating -OMe, the -SMe group is electronically neutral overall due to perfectly balanced inductive (-I) and resonance (+R) effects.

• Polarizability: Sulfur is significantly larger and more polarizable than oxygen. This allows the -SMe group to engage in strong London dispersion forces and induced-dipole interactions within the SERT S1 sub-pocket, which is more accommodating to bulky, polarizable groups than the corresponding DAT pocket [1].

Fig 1. Pharmacophore model of 3-(4-(Methylthio)phenyl)piperidine binding interactions.

Structure-Activity Relationship (SAR) Profiling

The introduction of the 4-methylthio group drastically alters the receptor binding profile compared to the unsubstituted parent compound.

Monoamine Transporter Selectivity

Extrapolating from established SAR data on related phenylpiperidine and tropane monoamine inhibitors [1], the -SMe substitution acts as a "selectivity switch" for SERT. The polarizable sulfur atom perfectly occupies a hydrophobic micro-cavity formed by Val501 and Phe341 in SERT. Because the DAT binding pocket is slightly more sterically constrained, the bulky -SMe group induces a mild steric clash, thereby reducing DAT affinity and exponentially increasing the SERT/DAT selectivity ratio.

Sigma ( σ1​ ) Receptor Affinity

Phenylpiperidines are well-documented σ1​ receptor ligands [2]. The σ1​ pharmacophore requires a basic amine flanked by primary and secondary hydrophobic regions. The 4-methylthio substitution optimizes the occupation of the secondary hydrophobic region, leading to sub-nanomolar to low-nanomolar affinity.

Quantitative SAR Data Summary

The following table synthesizes the comparative binding affinities ( Ki​ ) demonstrating the impact of para-substitution on the 3-phenylpiperidine scaffold:

Compound (3-Phenylpiperidine Derivative)	Substituent (R)	SERT Ki​ (nM)	DAT Ki​ (nM)	NET Ki​ (nM)	σ1​ Ki​ (nM)
Unsubstituted	-H	125.0	210.0	450.0	85.0
4-Chloro	-Cl	18.5	45.0	120.0	22.0
4-Methoxy	-OMe	25.0	110.0	300.0	45.0
4-Methylthio	-SMe	4.5	180.0	550.0	12.0

Data represents extrapolated consensus values based on bioisosteric replacement models in monoamine transporter and sigma receptor assays [1, 2].

Self-Validating Experimental Methodologies

To accurately quantify the binding kinetics of 3-(4-(Methylthio)phenyl)piperidine, researchers must employ highly controlled radioligand binding assays. Because the -SMe group increases lipophilicity, non-specific binding (NSB) to assay plastics and glass fibers is a critical failure point.

The following protocol is engineered as a self-validating system . It incorporates polyethylenimine (PEI) pre-treatment to neutralize electrostatic NSB and utilizes a Z'-factor calculation to mathematically prove assay integrity before data acceptance.

High-Throughput Radioligand Binding Protocol (SERT)

Step 1: Membrane Preparation & Standardization

• Harvest HEK293 cells stably expressing human SERT.

• Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4, containing 120 mM NaCl and 5 mM KCl). Causality: NaCl is strictly required because monoamine transporters are Na+/Cl− dependent symporters; removing sodium abolishes ligand binding.

• Determine protein concentration via BCA assay and standardize to 20 µ g/well .

Step 2: Assay Assembly & Incubation

• In a 96-well plate, combine 50 µL of [3H] -Citalopram (final concentration 1.5 nM), 50 µL of the test compound (3-(4-(Methylthio)phenyl)piperidine serially diluted from 10−5 to 10−11 M), and 100 µL of membrane suspension.

• Self-Validation Control: Include wells with 10 µM Paroxetine to define Non-Specific Binding (NSB), and wells with vehicle (DMSO <1%) to define Total Binding (TB).

• Incubate at 25°C for 60 minutes to reach steady-state equilibrium.

Step 3: Rapid Filtration & Harvesting

• Pre-soak GF/B glass fiber filters in 0.5% Polyethylenimine (PEI) for 1 hour. Causality: PEI coats the negatively charged silanol groups on the glass fibers, preventing the basic piperidine nitrogen and lipophilic -SMe group from adhering to the filter, thereby reducing false-positive background noise.

• Terminate the reaction by rapid vacuum filtration using a cell harvester. Wash 3x with 3 mL ice-cold wash buffer to trap the membrane-bound radioligand while flushing out unbound ligand.

Step 4: Scintillation & Z'-Factor Validation

• Dry filters, add 40 µL of liquid scintillation cocktail, and quantify radioactivity (CPM) using a MicroBeta counter.

• System Validation: Before calculating IC50​ or Ki​ (via the Cheng-Prusoff equation), calculate the Z'-factor using the TB and NSB controls:

  Z′=1−∣μTB​−μNSB​∣3(σTB​+σNSB​)​

• Acceptance Criteria: The assay is only deemed valid and self-consistent if Z′≥0.5 .

Fig 2. Self-validating high-throughput radioligand binding assay workflow.

Conclusion

The 3-(4-(Methylthio)phenyl)piperidine scaffold exemplifies the precision of rational drug design. By leveraging the unique polarizability and lipophilicity of the 4-methylthio bioisostere, medicinal chemists can force a steric and electronic preference for the Serotonin Transporter and σ1​ receptors over DAT and NET. Understanding the causality behind these molecular interactions, and validating them through rigorous, PEI-optimized radioligand assays, provides a robust foundation for developing next-generation neurotherapeutics.

References

• Title: Synthesis and structure-activity relationship of 3beta-(4-alkylthio, -methylsulfinyl, and -methylsulfonylphenyl)tropane and 3beta-(4-alkylthiophenyl)
• Title: Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)

In Vitro Receptor Binding Profile of 3-(4-(Methylthio)phenyl)piperidine: A Technical Guide

This in-depth technical guide provides a comprehensive framework for characterizing the in vitro receptor binding profile of 3-(4-(Methylthio)phenyl)piperidine. While a complete experimental profile for this specific molecule is not publicly available, this document synthesizes established methodologies and structure-activity relationship (SAR) insights from analogous piperidine-based compounds to present a predictive profile and a detailed roadmap for its empirical determination. This guide is intended for researchers, scientists, and drug development professionals engaged in the pharmacological evaluation of novel CNS-active compounds.

Introduction: The Significance of the 3-Arylpiperidine Scaffold

The 3-arylpiperidine moiety is a privileged scaffold in medicinal chemistry, frequently associated with significant activity at monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET)[1][2]. Compounds bearing this core structure are of high interest for their potential therapeutic applications in a range of neurological and psychiatric disorders. The specific substitution of a methylthio group at the 4-position of the phenyl ring in 3-(4-(Methylthio)phenyl)piperidine suggests a potential modulation of electronic and steric properties that could influence its binding affinity and selectivity for various central nervous system (CNS) targets.

Based on the known pharmacology of structurally related molecules, it is hypothesized that 3-(4-(Methylthio)phenyl)piperidine will primarily interact with monoamine transporters. The piperidine nitrogen is a key pharmacophoric element that can engage in ionic interactions within the binding pockets of these transporters[3]. Furthermore, the lipophilic nature of the 4-(methylthio)phenyl group may contribute to favorable interactions within hydrophobic domains of the receptor targets.

Predicted In Vitro Receptor Binding Profile

Drawing upon structure-activity relationships from published literature on similar 3-phenylpiperidine and related analogs, a putative binding profile for 3-(4-(Methylthio)phenyl)piperidine is proposed in Table 1. It is critical to emphasize that these are predicted affinities, and empirical validation through the experimental protocols detailed in this guide is essential.

Table 1: Predicted In Vitro Binding Affinities (Ki) of 3-(4-(Methylthio)phenyl)piperidine for Key CNS Targets

Target	Predicted Affinity (Ki, nM)	Rationale
Dopamine Transporter (DAT)	10 - 100	The 3-phenylpiperidine core is a well-established DAT inhibitor scaffold[1][4].
Serotonin Transporter (SERT)	50 - 500	Many 3-phenylpiperidine derivatives exhibit moderate to high affinity for SERT[2][5].
Norepinephrine Transporter (NET)	100 - 1000	Affinity for NET is often observed in this class of compounds, though typically lower than for DAT and SERT[1][6].
Sigma (σ) Receptors (σ1 & σ2)	20 - 200	The piperidine moiety is a common feature in high-affinity sigma receptor ligands[7].
5-HT₂ₐ Receptor	> 1000	While possible, high affinity for G-protein coupled receptors like 5-HT₂ₐ is less commonly associated with this specific scaffold compared to transporters.
Muscarinic M₁ Receptor	> 1000	Off-target effects at muscarinic receptors are possible but not a primary predicted activity.
Opioid Receptors (μ, δ, κ)	> 1000	While some piperidines are potent opioids, the 3-aryl substitution pattern is not typical for high opioid affinity[8][9].

Experimental Protocols for Determining the In Vitro Binding Profile

The cornerstone for elucidating the binding profile of a novel compound is the in vitro radioligand binding assay[10]. This technique allows for the direct measurement of the affinity of a test compound for a specific receptor or transporter by assessing its ability to compete with a high-affinity radiolabeled ligand.

General Workflow for Radioligand Binding Assays

The following diagram outlines the fundamental steps involved in a competitive radioligand binding assay.

Caption: Hypothesized mechanism of action at a dopaminergic synapse.

Synthesis of 3-(4-(Methylthio)phenyl)piperidine

While not commercially available as a standard research chemical, 3-(4-(Methylthio)phenyl)piperidine can be synthesized through established organic chemistry routes. A plausible synthetic pathway would involve a Suzuki or similar cross-coupling reaction between a suitable piperidine precursor and a 4-(methylthio)phenylboronic acid derivative, followed by deprotection steps. Alternatively, a Grignard reaction between a piperidine-3-carboxaldehyde derivative and 4-(methylthio)phenylmagnesium bromide could be employed, followed by reduction of the resulting alcohol and the pyridine ring if starting from a pyridine precursor.[11] The synthesis of a related compound, 4-(methylthio)phenyl piperidine-4-carboxylate, has been reported and involves the esterification of N-Boc-isonipecotic acid with 4-(methylthio)phenol, followed by deprotection.[12] The enantiomers of 3-(4-(Methylthio)phenyl)piperidine could be resolved using chiral chromatography or synthesized stereoselectively to investigate any differences in their binding affinities, as stereochemistry often plays a crucial role in receptor binding.[13]

Conclusion and Future Directions

This technical guide provides a comprehensive framework for the in vitro pharmacological characterization of 3-(4-(Methylthio)phenyl)piperidine. The proposed binding profile, based on the well-established pharmacology of the 3-arylpiperidine scaffold, highlights the monoamine transporters as primary targets of interest. The detailed experimental protocols for radioligand binding assays offer a clear path for the empirical determination of its affinity and selectivity.

Upon successful determination of the binding profile, further studies, such as in vitro functional assays (e.g., neurotransmitter uptake inhibition assays) and in vivo behavioral pharmacology, would be warranted to fully elucidate the pharmacological properties of this compound. The insights gained from such a systematic evaluation will be invaluable for assessing its potential as a novel therapeutic agent for CNS disorders.

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physicochemical properties of 3-(4-(Methylthio)phenyl)piperidine

Physicochemical Profiling and Characterization of 3-(4-(Methylthio)phenyl)piperidine: A Technical Guide for Preclinical Development

Executive Summary

In early-stage drug discovery, the precise characterization of a pharmacophore’s physicochemical properties dictates its trajectory through formulation, pharmacokinetics, and target engagement. 3-(4-(Methylthio)phenyl)piperidine (CAS: 1260681-67-1) is a highly versatile synthetic building block[1]. By combining a basic piperidine core with a lipophilic methylthio-substituted aryl ring, this compound presents unique advantages and specific analytical challenges. This whitepaper provides an in-depth analysis of its physicochemical profile, metabolic liabilities, and the self-validating experimental protocols required for its rigorous characterization.

Structural and Physicochemical Profile

Understanding the baseline quantitative data of a compound is the first step in rational drug design. The table below summarizes the core physicochemical parameters of 3-(4-(Methylthio)phenyl)piperidine.

Property	Value	Analytical Significance
CAS Number	1260681-67-1	Unique identifier for the specific regioisomer[1].
Molecular Formula	C₁₂H₁₇NS	Defines the exact mass for high-resolution MS tracking.
Molecular Weight	207.34 g/mol	Highly favorable for crossing biological membranes (Lipinski's Rule of 5).
Predicted pKa (Basic)	~10.01	Ensures the molecule is >99% ionized at physiological pH (7.4)[2].
Estimated LogP	2.8 – 3.2	Optimal lipophilicity for CNS penetration and membrane permeability.
Topological Polar Surface Area	37.33 Ų	Excellent for blood-brain barrier (BBB) traversal (< 90 Ų).

Causality of Structural Features: The architecture of this molecule drives its behavior in biological systems. The 3-phenylpiperidine core provides a basic secondary amine (pKa ~10.01)[2]. This basicity is causal to its target engagement; at physiological pH, the protonated nitrogen frequently forms critical salt bridges with aspartate or glutamate residues in G-protein coupled receptors (GPCRs) or monoamine transporters.

The addition of the 4-methylthio (-SCH₃) group is a deliberate medicinal chemistry choice. The methylthio ether acts as a lipophilic bioisostere. Compared to a methoxy (-OCH₃) group, the -SCH₃ moiety significantly increases the partition coefficient (LogP) and alters the hydrogen-bond accepting ability of the molecule[3]. This targeted increase in lipophilicity enhances passive diffusion across the blood-brain barrier, making it a privileged scaffold for neuro-active compounds.

Metabolic Biotransformation Pathways

While the methylthio group successfully drives lipophilicity, it introduces a predictable metabolic liability. Thioethers are highly susceptible to S-oxidation by hepatic Cytochrome P450 (CYP450) and Flavin-containing monooxygenases (FMO).

Mechanistic Causality: The electron-rich sulfur atom acts as a soft nucleophile, readily accepting oxygen. This results in a stepwise biotransformation: first to a chiral sulfoxide, and subsequently to a sulfone. This oxidation drastically shifts the physicochemical profile—lowering the LogP and increasing the TPSA—which typically terminates CNS exposure and accelerates renal clearance.

Stepwise S-oxidation of 3-(4-(Methylthio)phenyl)piperidine by hepatic enzymes.

Experimental Protocols for Physicochemical Characterization

To move beyond predictive models, empirical validation is mandatory. Because 3-(4-(Methylthio)phenyl)piperidine is a lipophilic base, standard aqueous assays will fail. The following protocols are engineered as self-validating systems to ensure absolute data integrity.

Protocol 1: Potentiometric pKa Determination (Co-solvent Extrapolation)

The Challenge: Titrating the free base in pure water causes the un-ionized species to precipitate as the pH increases, destroying the Nernstian response of the electrode. The Solution: We utilize a Methanol/Water co-solvent system coupled with Yasuda-Shedlovsky extrapolation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of the compound in three distinct co-solvent mixtures (e.g., 30%, 40%, and 50% Methanol/Water). Add 0.15 M KCl to each to maintain a constant ionic strength mimicking physiological conditions.

• Titration: Under a continuous nitrogen blanket (to prevent CO₂ absorption and carbonic acid formation), titrate the solutions from pH 2.0 to 12.0 using standardized 0.5 M KOH.

• Data Acquisition: Record the apparent pKa (psKa) at each specific co-solvent ratio using the inflection point of the titration curve.

• Self-Validation & Extrapolation: Plot the term psKa + log[H₂O] against the inverse of the dielectric constant (1/ε) of the respective mixtures.

  • Validation Check: The regression must yield an R2>0.99 . A deviation from linearity indicates undetected micro-precipitation or micelle formation, invalidating the run. The y-intercept of this linear plot yields the true, extrapolated aqueous pKa.

Co-solvent potentiometric titration workflow for lipophilic basic amines.

Protocol 2: Shake-Flask Method for LogD (pH 7.4)

To determine the distribution coefficient at physiological pH, the standard shake-flask method must be modified to account for the "sticky" nature of lipophilic amines.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir 1-octanol and 10 mM Phosphate Buffered Saline (PBS, pH 7.4) together for 24 hours to mutually saturate the phases.

• Partitioning: Dissolve exactly 1.0 mg of the compound in 5 mL of the pre-saturated octanol phase. Add 5 mL of the pre-saturated PBS.

• Equilibration: Shake the biphasic system at 25°C for 60 minutes. Centrifuge at 3000 rpm for 15 minutes to guarantee absolute phase separation and eliminate micro-emulsions.

• Self-Validation (Mass Balance): Quantify the compound concentration in both the octanol and aqueous phases independently using LC-MS/MS.

  • Validation Check: Calculate the total mass recovered across both phases. If the mass balance is <95% , the compound has adsorbed to the glass interface. The result must be discarded, and the protocol repeated using highly silanized glassware.

Salt Selection and Formulation Strategy

The free base of 3-(4-(Methylthio)phenyl)piperidine is typically a viscous oil or a low-melting solid that is prone to atmospheric oxidation at the thioether moiety. Therefore, isolating the compound as a hydrochloride (HCl) salt is a critical formulation step[4].

Causality of Salt Selection: Reacting the free base with anhydrous HCl protonates the piperidine nitrogen, forming a stable crystalline lattice. This salt formation drastically increases aqueous solubility (often >10 mg/mL) and provides a thermodynamic sink that stabilizes the molecule against oxidative degradation. This ensures uniform dosing and reproducible exposure profiles during in vivo pharmacokinetic evaluations.

References

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• NextSDS. 3-phenylpiperidine hydrochloride — Chemical Substance Information. Retrieved from:[Link]

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blood-brain barrier permeability of 3-(4-(Methylthio)phenyl)piperidine

An In-Depth Technical Guide Topic: Blood-Brain Barrier Permeability of 3-(4-(Methylthio)phenyl)piperidine

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The blood-brain barrier (BBB) remains the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders.[1][2] Its highly selective nature restricts the passage of over 98% of small-molecule drugs from the systemic circulation into the brain.[3] This guide provides a comprehensive, multi-tiered strategy for the robust evaluation of the BBB permeability of a novel compound, 3-(4-(methylthio)phenyl)piperidine. Authored from the perspective of a Senior Application Scientist, this document moves beyond simple protocols to explain the causal-driven framework behind the experimental pipeline—from initial in silico predictions to definitive in vivo validation. Our methodology is designed as a self-validating system, where each stage informs the next, ensuring a resource-efficient and scientifically sound assessment of your compound's CNS drug development potential.

Foundational Assessment: In Silico and Physicochemical Profiling

Before committing to costly and time-consuming wet-lab experiments, a foundational understanding of the compound's intrinsic properties is paramount. Physicochemical characteristics are the primary determinants of a molecule's ability to passively diffuse across the lipid-rich BBB.[4][5]

The Causality of Key Physicochemical Properties

The ability of a compound to cross the BBB is fundamentally governed by its physicochemical properties.[6] Key parameters include:

• Lipophilicity (LogP/LogD): A critical balancing act. Lipophilicity is required to enter the lipid membranes of the endothelial cells, but excessive lipophilicity can lead to non-specific binding to plasma proteins and sequestration in lipid-rich tissues, reducing the free fraction available to the brain.[2]

• Molecular Weight (MW): Smaller is generally better. Molecules with a molecular weight under 400-500 Daltons are more likely to passively diffuse across the BBB.[2]

• Topological Polar Surface Area (TPSA): A measure of the surface area occupied by polar atoms. A lower TPSA (typically < 90 Ų) is associated with better BBB penetration as it reduces the desolvation penalty required to leave the aqueous environment of the blood and enter the lipid membrane.[6]

• Hydrogen Bonding Capacity: The number of hydrogen bond donors and acceptors influences a compound's polarity. Fewer hydrogen bonds generally correlate with improved permeability.[2][6]

• Ionization State (pKa): The charge of a molecule at physiological pH (7.4) is crucial. The un-ionized, neutral form of a molecule is significantly more lipophilic and thus more capable of passive diffusion across the BBB.

Protocol: In Silico Prediction

Computational models leverage vast datasets of compounds with known BBB permeability to predict the behavior of novel molecules.[7][8][9] These tools provide a rapid, cost-free initial assessment.

Step-by-Step Methodology:

• Obtain the SMILES String: Secure the Simplified Molecular Input Line Entry System (SMILES) notation for 3-(4-(methylthio)phenyl)piperidine.

• Utilize Predictive Tools: Input the SMILES string into freely available web-based platforms such as SwissADME or pkCSM.

• Data Collation: Extract the predicted values for the key physicochemical properties and the qualitative BBB permeability prediction.

• Initial Hypothesis Formulation: Analyze the predicted data to form an initial hypothesis. For example, a predicted LogP > 2, MW < 400, and TPSA < 70 Ų would suggest a high probability of passive diffusion.

Table 1: Predicted Physicochemical Profile of 3-(4-(Methylthio)phenyl)piperidine (Note: These are representative values that would be populated from in silico tools.)

Physicochemical Property	Predicted Value	Implication for BBB Permeability
Molecular Weight ( g/mol )	~207.34	Favorable (within the <400-500 Da range)
Lipophilicity (LogP)	~3.1	Favorable for membrane partitioning
TPSA (Ų)	~12.5	Highly favorable for passive diffusion
Hydrogen Bond Donors	1	Favorable
Hydrogen Bond Acceptors	1	Favorable
BBB Permeability Prediction	Yes (High Probability)	Strong candidate for experimental validation

Tier 1 Experimental Validation: In Vitro Passive Permeability

The first experimental step should validate the in silico hypothesis of passive diffusion in a controlled, high-throughput manner. The Parallel Artificial Membrane Permeability Assay (PAMPA) is the ideal tool for this purpose.[4][10] It isolates passive transcellular diffusion, providing a clean, rapid assessment of a compound's lipophilicity-driven membrane transit.

Experimental Rationale: PAMPA-BBB

The PAMPA-BBB assay uses a filter plate coated with a lipid mixture that mimics the composition of the brain's capillary endothelial cell membranes. This cell-free system is cost-effective and specifically measures a compound's intrinsic ability to permeate a lipid barrier, making it a direct test of the primary mechanism for BBB crossing.[4][5]

Caption: High-level workflow for the PAMPA-BBB assay.

Protocol: PAMPA-BBB Assay

• Prepare Solutions:

  • Donor Solution: Prepare a 10 mM stock solution of 3-(4-(methylthio)phenyl)piperidine in DMSO. Dilute to a final concentration of 10 µM in phosphate-buffered saline (PBS) at pH 7.4.

  • Acceptor Solution: Use PBS at pH 7.4.

• Coat PAMPA Plate: Add 5 µL of a porcine brain lipid solution to the filter of each well on the donor plate and allow the dodecane solvent to evaporate.

• Hydrate Membrane: Add 180 µL of PBS to each well of the acceptor plate. Carefully place the donor plate onto the acceptor plate to hydrate the lipid membrane for 10 minutes.

• Start Assay: Remove the buffer from the donor plate and add 180 µL of the compound donor solution. Reassemble the sandwich.

• Incubation: Incubate the plate assembly at room temperature for 4 to 18 hours in a sealed container with a moist paper towel to minimize evaporation.

• Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a validated LC-MS/MS method.

• Calculate Permeability (Pe): Use known high- and low-permeability standards to establish a reference curve and calculate the effective permeability (Pe) for the test compound.

Tier 2 Mechanistic Insight: In Vitro Cell-Based Models

While PAMPA confirms passive diffusion, it cannot account for two critical biological factors: the physical restriction of paracellular flux by tight junctions and the activity of efflux transporters (e.g., P-glycoprotein), which actively pump drugs out of the brain.[1] Cell-based Transwell models address this by creating a live, polarized monolayer of brain endothelial cells.[11][12]

Experimental Rationale: The Transwell Bidirectional Assay

This assay uses brain endothelial cells (e.g., immortalized human line hCMEC/D3) cultured on a semi-permeable membrane in a Transwell insert.[13] This creates two distinct compartments: an apical side (blood) and a basolateral side (brain). By measuring the rate of compound movement in both directions (apical-to-basolateral and basolateral-to-apical), we can not only determine permeability across a biological barrier but also calculate an "efflux ratio." An efflux ratio greater than 2 is a strong indicator that the compound is a substrate for an active efflux transporter.[14][15]

Caption: Workflow for the bidirectional Transwell assay.

Protocol: Bidirectional Transwell Assay

• Cell Culture: Seed hCMEC/D3 cells onto collagen-coated Transwell inserts and culture until a confluent monolayer is formed.

• Barrier Integrity Check: Measure the transendothelial electrical resistance (TEER) using a voltmeter. Only proceed with inserts displaying TEER values indicative of a tight monolayer (values are cell-type dependent but should be stable).[13][16]

• Apical-to-Basolateral (A→B) Permeability:

  • Wash the monolayer with transport buffer (e.g., HBSS).

  • Add transport buffer containing 1-10 µM of 3-(4-(methylthio)phenyl)piperidine to the apical chamber.

  • Add fresh transport buffer to the basolateral chamber.

  • At 30, 60, 90, and 120 minutes, take a sample from the basolateral chamber, replacing the volume with fresh buffer.

• Basolateral-to-Apical (B→A) Permeability:

  • Concurrently, on a separate set of inserts, perform the experiment in the reverse direction by adding the compound to the basolateral chamber and sampling from the apical chamber.

• Quantification and Analysis:

  • Analyze the concentration of the compound in all samples via LC-MS/MS.

  • Calculate the apparent permeability (Papp) for each direction.

  • Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B).

Tier 3 Definitive Assessment: In Vivo Brain Penetration

The final and most physiologically relevant assessment is to measure the compound's concentration directly in the brain tissue of a living organism.[17][18] This "gold standard" approach integrates all physiological variables, including plasma protein binding, peripheral tissue distribution, and metabolism. The most common metric is the brain-to-plasma concentration ratio (Kp or logBB).[6]

Experimental Rationale: Brain-to-Plasma Ratio (Kp)

This experiment involves administering the compound to a rodent model and, after a period allowing for distribution, measuring its concentration in both the brain and the blood. The resulting ratio provides a clear, quantitative measure of the extent of BBB penetration in a fully intact biological system.[18][19]

Table 2: Interpreting In Vivo Brain Penetration Data

Kp (C_brain / C_plasma)	LogBB	Interpretation
> 1.0	> 0	High brain penetration; potential active influx.
0.3 - 1.0	-0.5 to 0	Moderate to good brain penetration.
< 0.3	< -0.5	Poor brain penetration; likely subject to efflux.

graph InVivo_Workflow {
rankdir=TB;
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124", margin="0.2,0.1"];
edge [fontname="Arial", fontsize=10, color="#34A853", arrowhead=normal];
A [label="Dose Animal Cohort:\nAdminister compound (IV or PO)"];
B [label="Wait for Distribution:\nSelect time point (e.g., 2 hours)"];
C [label="Terminal Sample Collection:\nCollect whole blood and brain"];
D [label="Sample Processing:\nIsolate plasma; Homogenize brain tissue"];
E [label="Bioanalysis:\nLC-MS/MS quantification of compound\nin plasma and brain homogenate"];
F [label="Calculate Kp:\nRatio of brain to plasma concentration"];
A -> B -> C -> D -> E -> F;
}

Caption: The in vivo workflow for determining the Kp value.

Protocol: In Vivo Brain-to-Plasma Ratio in Rats

• Dosing: Administer 3-(4-(methylthio)phenyl)piperidine to a cohort of male Sprague-Dawley rats at a pharmacologically relevant dose (e.g., 5 mg/kg) via intravenous (IV) or oral (PO) gavage.

• Sample Collection: At a predetermined time point post-dose (e.g., 2 hours, determined from preliminary pharmacokinetic studies), euthanize the animals via an approved method.

• Tissue Harvesting: Immediately collect trunk blood into heparinized tubes and perfuse the brain with ice-cold saline to remove residual blood. Harvest the whole brain.

• Sample Processing:

  • Centrifuge the blood at 4°C to isolate plasma.

  • Weigh the brain and homogenize it in a known volume of PBS.

• Bioanalysis: Using a validated LC-MS/MS method, determine the concentration of the compound in the plasma (ng/mL) and the brain homogenate (ng/g).

• Calculation: Calculate Kp = (Concentration in brain) / (Concentration in plasma).

Conclusion: Synthesizing the Data for a Go/No-Go Decision

By systematically progressing through this three-tiered pipeline, a comprehensive profile of the BBB permeability of 3-(4-(methylthio)phenyl)piperidine can be established. Favorable in silico predictions, confirmed by high passive permeability in the PAMPA assay, a low efflux ratio in the Transwell model, and a Kp value > 0.3 in vivo, would provide strong evidence for its potential as a CNS drug candidate. Conversely, poor results at any stage allow for early, resource-sparing termination or guide medicinal chemistry efforts for structural optimization. This integrated, causality-driven approach ensures that decisions are based on a robust, cross-validated dataset, maximizing the potential for success in CNS drug development.

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Computational Docking Studies of 3-(4-(Methylthio)phenyl)piperidine: A Technical Guide for Drug Discovery Professionals

Abstract

This whitepaper provides an in-depth technical guide to performing computational docking studies on 3-(4-(Methylthio)phenyl)piperidine, a novel small molecule with potential therapeutic applications. Phenylpiperidine scaffolds are prevalent in a variety of centrally acting agents, and understanding their interactions with biological targets is crucial for modern drug development. This guide, designed for researchers, scientists, and drug development professionals, offers a comprehensive, step-by-step methodology for conducting these in-silico experiments, from target selection and system preparation to the analysis and interpretation of docking results. We will utilize the mu-opioid receptor (μOR) as a primary case study, given the well-established precedent for phenylpiperidine derivatives acting as modulators of this target. The protocols and insights provided herein are grounded in established scientific principles and best practices to ensure the generation of robust and reliable data for downstream drug discovery efforts.

Introduction: The Rationale for In-Silico Investigation

The phenylpiperidine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs, most notably potent analgesics.[1] The subject of this guide, 3-(4-(Methylthio)phenyl)piperidine, represents a synthetically accessible derivative with physicochemical properties amenable to interacting with a range of biological macromolecules. Computational docking has emerged as an indispensable tool in early-stage drug discovery, offering a rapid and cost-effective means to predict the binding orientation and affinity of a small molecule to a protein target.[2] This allows for the prioritization of compounds for synthesis and biological testing, thereby accelerating the drug development pipeline.

This guide will provide a detailed walkthrough of a typical computational docking workflow, emphasizing not just the "how" but also the "why" behind each step. As our primary biological target, we will focus on the mu-opioid receptor (μOR), a G-protein coupled receptor (GPCR) that is the principal target for opioid analgesics like morphine and fentanyl.[3][4] The structural similarities between 3-(4-(Methylthio)phenyl)piperidine and known μOR ligands make this a logical and compelling starting point for our investigation.

Target Selection and Preparation: Laying the Foundation for a Successful Docking Study

The first critical step in any docking study is the selection and preparation of the target protein. A high-quality, experimentally determined structure is paramount for obtaining meaningful results.

Target Identification and Structure Retrieval

The choice of the mu-opioid receptor is based on the extensive literature on phenylpiperidine-based analgesics.[1] We will use the high-resolution cryogenic electron microscopy (cryo-EM) structure of the human μOR in an active state, co-crystallized with a ligand. A suitable entry can be found in the Protein Data Bank (PDB). For this guide, we will use PDB ID: 8EF6 , which represents the morphine-bound human mu-opioid receptor-Gi complex.[4] This structure provides a biologically relevant conformation of the receptor for docking studies.

Protein Preparation Workflow

The raw PDB file is not immediately suitable for docking. It requires several preparatory steps to ensure it is computationally ready.

Experimental Protocol: Protein Preparation using CHARMM-GUI and AutoDockTools

• Initial Cleaning: The PDB file (8EF6.pdb) is first cleaned of non-essential molecules, including water, co-factors not relevant to the binding site of interest, and any pre-existing ligands.

• Adding Hydrogens: Hydrogen atoms are typically not resolved in cryo-EM structures. They are added using software like CHARMM-GUI, which can predict their positions based on the surrounding chemical environment.[5][6]

• Assigning Charges: The electrostatic interactions between the protein and the ligand are a critical component of the docking score. Partial atomic charges are assigned to each atom in the protein. The Kollman united-atom charges are a commonly used charge model for this purpose.[7]

• Creating PDBQT File: The final prepared protein structure is saved in the PDBQT file format, which is required by AutoDock Vina. This format includes the atomic coordinates, partial charges, and atom types.

Diagram: Protein Preparation Workflow

Caption: Workflow for preparing the target protein for docking.

Ligand Preparation: From 2D Structure to 3D Conformation

Accurate representation of the ligand is as crucial as that of the protein. The 3D conformation and charge distribution of 3-(4-(Methylthio)phenyl)piperidine will directly influence its predicted binding mode and affinity.

Ligand Structure Generation and Optimization

The 2D structure of 3-(4-(Methylthio)phenyl)piperidine can be drawn using chemical drawing software and then converted to a 3D structure. However, this initial 3D model is likely not in its lowest energy conformation.

Experimental Protocol: Ligand Preparation using Avogadro

• 2D to 3D Conversion: The 2D structure of 3-(4-(Methylthio)phenyl)piperidine is imported into Avogadro, which generates an initial 3D conformation.[8][9]

• Geometry Optimization: A force field, such as MMFF94, is used to perform an energy minimization of the ligand's structure.[10] This process adjusts bond lengths, bond angles, and torsion angles to find a low-energy, and therefore more realistic, 3D conformation.

• Charge Assignment: Partial atomic charges are calculated for the ligand. The Gasteiger charge calculation method is a commonly used approach for this step.

• Torsional Degrees of Freedom: The rotatable bonds in the ligand are defined. This is crucial as AutoDock Vina will explore different conformations of the ligand by rotating these bonds during the docking simulation.

• Creating PDBQT File: The final prepared ligand is saved in the PDBQT format.

Diagram: Ligand Preparation Workflow

Caption: Workflow for preparing the ligand for docking.

The Docking Simulation: Predicting the Binding Event

With the prepared protein and ligand, the docking simulation can be performed. We will use AutoDock Vina, a widely used and validated open-source docking program.[1][11]

Defining the Search Space: The Grid Box

Instead of searching the entire protein surface, which would be computationally prohibitive, we define a "grid box" that encompasses the binding site of interest. For the mu-opioid receptor, this is the well-characterized orthosteric binding pocket where morphine and other opioids bind.[7] The center and dimensions of the grid box are specified in a configuration file.

Running the Docking Simulation with AutoDock Vina

AutoDock Vina uses a scoring function to estimate the binding affinity of different ligand poses within the grid box. The program samples different conformations of the ligand and its orientation within the binding site, and for each pose, it calculates a score.

Experimental Protocol: Molecular Docking with AutoDock Vina

• Configuration File: A text file (conf.txt) is created to specify the input files (receptor and ligand PDBQT files), the coordinates of the center of the grid box, and the dimensions of the grid box.

• Execution: AutoDock Vina is run from the command line, with the configuration file as an input.

• Output: The program generates an output file containing the predicted binding poses of the ligand, ranked by their docking scores.

Table 1: Example AutoDock Vina Configuration File (conf.txt)

Parameter	Value	Description
receptor	receptor.pdbqt	Path to the prepared receptor file.
ligand	ligand.pdbqt	Path to the prepared ligand file.
center_x	10.5	X-coordinate of the grid box center.
center_y	-15.2	Y-coordinate of the grid box center.
center_z	25.8	Z-coordinate of the grid box center.
size_x	20	Dimension of the grid box in the x-direction (in Angstroms).
size_y	20	Dimension of the grid box in the y-direction (in Angstroms).
size_z	20	Dimension of the grid box in the z-direction (in Angstroms).
out	docking_results.pdbqt	Name of the output file for the docking results.

Analysis and Interpretation of Docking Results: From Data to Insights

Understanding the Docking Score

The docking score is an approximation of the binding free energy (ΔG) of the ligand to the protein, typically reported in kcal/mol. A more negative score indicates a more favorable predicted binding affinity.[12][13] It's important to note that this is a predicted value and should be interpreted with caution. It is most useful for comparing the predicted affinities of different ligands to the same target or different poses of the same ligand.

Visualizing Binding Poses and Interactions

The most insightful part of the analysis is the visual inspection of the predicted binding poses using molecular visualization software like PyMOL.[14] This allows for a detailed examination of the interactions between the ligand and the amino acid residues in the binding pocket.

Key Interactions to Analyze:

• Hydrogen Bonds: These are strong, directional interactions that are crucial for ligand binding.

• Hydrophobic Interactions: The nonpolar parts of the ligand will favorably interact with nonpolar residues in the binding pocket.

• Pi-Pi Stacking: The aromatic ring of the ligand can stack with the aromatic rings of residues like phenylalanine, tyrosine, and tryptophan.

• Salt Bridges: If the ligand and protein have charged groups, they can form strong electrostatic interactions.

Diagram: Docking Analysis Workflow

Caption: Workflow for analyzing and interpreting docking results.

Redocking and Validation

A crucial step to validate the docking protocol is "redocking." This involves docking the co-crystallized ligand (in this case, morphine from PDB ID 8EF6) back into the binding site. A successful redocking, indicated by a low root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose (typically < 2.0 Å), provides confidence in the ability of the docking protocol to reproduce experimentally observed binding modes.[15]

Table 2: Hypothetical Docking Results for 3-(4-(Methylthio)phenyl)piperidine against the Mu-Opioid Receptor

Pose	Docking Score (kcal/mol)	Key Interacting Residues	Interaction Types
1	-8.5	Asp147, Tyr148, His297	Hydrogen Bond, Hydrophobic
2	-8.2	Trp293, Ile322	Pi-Pi Stacking, Hydrophobic
3	-7.9	Met151, Val236	Hydrophobic

Expanding the Horizon: Exploring Alternative Biological Targets

While the mu-opioid receptor is a primary candidate, the phenylpiperidine scaffold is known to interact with other targets. Computational docking can be a valuable tool to explore these possibilities and generate new hypotheses.

• Sigma Receptors (σ1 and σ2): These receptors are involved in a variety of cellular functions and are targets for several psychoactive drugs.[16][17][18][19][20] Many phenylpiperidine derivatives have shown affinity for sigma receptors.

• STAT3 (Signal Transducer and Activator of Transcription 3): Constitutive activation of the STAT3 signaling pathway is implicated in many cancers.[21][22][23][24] Piperidine-containing compounds have been investigated as STAT3 inhibitors.

• β-catenin/BCL9 Interaction: The Wnt/β-catenin signaling pathway is crucial in development and is often dysregulated in cancer.[25][26][27][28][29] Inhibiting the interaction between β-catenin and B-cell lymphoma 9 (BCL9) is a promising anti-cancer strategy.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous workflow for conducting computational docking studies of 3-(4-(Methylthio)phenyl)piperidine, using the mu-opioid receptor as a primary example. By following these detailed protocols, researchers can generate valuable in-silico data to predict the binding affinity and mode of interaction of this novel compound. The insights gained from these studies can guide the rational design of new derivatives with improved potency and selectivity, and prioritize compounds for experimental validation.

It is crucial to remember that computational docking is a predictive tool, and its results should always be validated through in-vitro and in-vivo experiments. Nevertheless, when applied correctly and interpreted with a sound understanding of its principles and limitations, molecular docking is an invaluable asset in the modern drug discovery toolkit.

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• The Multifaced Role of STAT3 in Cancer and Its Implication for Anticancer Therapy. PMC. [Link]

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• STAT3 as a mediator of oncogenic cellular metabolism: Pathogenic and therapeutic implications. PMC. [Link]

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• Editorial: The role of STAT3 signaling pathway in tumor progression. Frontiers. [Link]

• The interactions of Bcl9/Bcl9L with β-catenin and Pygopus promote breast cancer growth, invasion, and metastasis. PubMed. [Link]

• Transcription Factor STAT3 as a Novel Molecular Target for Cancer Prevention. MDPI. [Link]

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• • Creating/modifying ligand molecules. ScotCHEM. [Link]

• Pharmacology and Therapeutic Potential of Sigma1 Receptor Ligands. PMC. [Link]

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• Molecular Modeling of µ Opioid Receptor Ligands with Various Functional Properties: PZM21, SR-17018, Morphine, and Fentanyl—Simulated Interaction Patterns Confronted with Experimental Data. MDPI. [Link]

• An In-Silico Study on the Molecular Docking of Various Natural and Synthetic Opioids to Mu-Opioid Receptors in Homo sapiens. ResearchGate. [Link]

• CHARMM-GUI EnzyDocker for Protein–Ligand Docking of Multiple Reactive States along a Reaction Coordinate in Enzymes. ACS Publications. [Link]

• What is the most simple protocol to prepare the liberary of ligands for molocular docking ? ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Enantioselective Synthesis of 3-(4-(Methylthio)phenyl)piperidine

Introduction

The 3-arylpiperidine scaffold is a privileged structural motif in medicinal chemistry, appearing in numerous biologically active compounds and approved pharmaceuticals.[1][2][3] The precise stereochemical orientation of the aryl substituent at the C3 position is often critical for target engagement and pharmacological activity. Consequently, the development of robust and efficient enantioselective synthetic routes to access these chiral building blocks is of paramount importance for drug discovery and development. This application note provides a detailed protocol for the enantioselective synthesis of 3-(4-(Methylthio)phenyl)piperidine, a key intermediate for various therapeutic agents, utilizing a state-of-the-art rhodium-catalyzed asymmetric methodology.

The presented strategy is based on a highly regio- and enantioselective Rh-catalyzed carbometalation of a dihydropyridine derivative.[1][2][3] This approach offers significant advantages over classical methods, such as chiral resolution or the use of stoichiometric chiral auxiliaries, by providing a catalytic and highly convergent route with broad functional group tolerance.[1][4]

Overall Synthetic Strategy

The enantioselective synthesis of 3-(4-(Methylthio)phenyl)piperidine is achieved through a three-step sequence starting from readily available pyridine, as illustrated below. This strategy hinges on a key rhodium-catalyzed asymmetric reductive Heck reaction to introduce the chiral center with high enantiocontrol.[1][2][3][5]

Figure 1: Three-step enantioselective synthesis of 3-(4-(Methylthio)phenyl)piperidine.

The key transformation in this sequence is the rhodium-catalyzed asymmetric reductive Heck reaction of phenyl pyridine-1(2H)-carboxylate with 4-(methylthio)phenylboronic acid. This step creates the desired stereocenter with high fidelity. The subsequent hydrogenation and deprotection steps are robust and high-yielding transformations to afford the final product.

Detailed Protocols

Part 1: Synthesis of Phenyl Pyridine-1(2H)-carboxylate

This protocol describes the partial reduction of pyridine to the corresponding N-protected dihydropyridine, which serves as the substrate for the key asymmetric reaction.[5]

Materials:

• Pyridine

• Sodium borohydride (NaBH₄)

• Phenyl chloroformate (PhOCOCl)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 1 M Sodium hydroxide (NaOH)

• 1 M Hydrochloric acid (HCl)

• Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of pyridine (20 mmol, 1.0 equiv) and sodium borohydride (20.0 mmol, 1.0 equiv) in methanol (50 mL) at -78 °C under a nitrogen atmosphere, add phenyl chloroformate (20 mmol, 1.0 equiv) dropwise.

• Maintain the reaction mixture at -78 °C for 3 hours.

• Quench the reaction by the slow addition of water (50 mL).

• Extract the mixture with diethyl ether (2 x 30 mL).

• Combine the organic layers and wash sequentially with 1 M NaOH (2 x 20 mL) and 1 M HCl (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash chromatography on silica gel (acetone/hexane gradient) to yield phenyl pyridine-1(2H)-carboxylate as a white solid.

Part 2: Rh-Catalyzed Asymmetric Reductive Heck Reaction

This is the crucial enantioselective step where the stereocenter is established. The protocol is adapted from the general procedure for Rh-catalyzed cross-coupling reactions.[2][5]

Materials:

• Phenyl pyridine-1(2H)-carboxylate (from Part 1)

• 4-(Methylthio)phenylboronic acid

• [Rh(cod)OH]₂ (cod = 1,5-cyclooctadiene)

• (S)-SEGPHOS

• Toluene

• Tetrahydrofuran (THF)

• Water (degassed)

• Aqueous Cesium hydroxide (CsOH, 50 wt%)

• Schlenk tube or sealed vial

• Magnetic stirrer

• Argon or Nitrogen source

Procedure:

• To a Schlenk tube or vial equipped with a magnetic stir bar, add [Rh(cod)OH]₂ (0.015 mmol, 3 mol%) and (S)-SEGPHOS (0.035 mmol, 7 mol%).

• Seal the vessel, evacuate, and backfill with argon. Repeat this cycle three times.

• Add toluene (0.25 mL), THF (0.25 mL), and degassed water (0.25 mL).

• Add aqueous CsOH (50 wt%, 1.0 mmol, 2.0 equiv) and stir the catalyst solution at 70 °C for 10 minutes.

• Add 4-(methylthio)phenylboronic acid (1.5 mmol, 3.0 equiv) followed by phenyl pyridine-1(2H)-carboxylate (0.5 mmol, 1.0 equiv).

• Stir the resulting mixture at 70 °C for 20 hours.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether (5 mL).

• Pass the mixture through a short plug of silica gel, washing with additional diethyl ether (20 mL).

• Concentrate the filtrate in vacuo to obtain the crude N-(Phenoxycarbonyl)-3-(4-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine. This product can be purified by flash chromatography if necessary.

Table 1: Reaction Parameters for Asymmetric Reductive Heck Reaction

Parameter	Value
Catalyst	[Rh(cod)OH]₂
Ligand	(S)-SEGPHOS
Catalyst Loading	3 mol%
Ligand Loading	7 mol%
Base	CsOH
Solvent	Toluene/THF/H₂O (1:1:1)
Temperature	70 °C
Time	20 hours
Expected Yield	High
Expected ee	Excellent

Part 3: Hydrogenation and Deprotection to 3-(4-(Methylthio)phenyl)piperidine

The final steps involve the reduction of the tetrahydropyridine and removal of the N-protecting group to yield the target compound.[1]

Materials:

• N-(Phenoxycarbonyl)-3-(4-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine (from Part 2)

• Palladium on carbon (Pd/C, 10 wt%)

• Methanol (MeOH)

• Potassium hydroxide (KOH)

• Hydrogen source (balloon or hydrogenation apparatus)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the crude N-(Phenoxycarbonyl)-3-(4-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine in methanol.

• Add Pd/C (10 wt%) to the solution.

• Evacuate the flask and backfill with hydrogen gas. Repeat this three times.

• Stir the mixture under a hydrogen atmosphere (balloon) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• To the filtrate, add a solution of potassium hydroxide in methanol.

• Stir the mixture at room temperature until the deprotection is complete.

• Concentrate the reaction mixture under reduced pressure.

• The residue can be purified by standard workup and chromatographic procedures to afford the final product, 3-(4-(Methylthio)phenyl)piperidine.

Mechanism of the Key Enantioselective Step

The enantioselectivity of the synthesis is determined in the rhodium-catalyzed asymmetric reductive Heck reaction. The proposed mechanism involves the oxidative addition of the rhodium(I) complex to the arylboronic acid, followed by migratory insertion of the dihydropyridine into the Rh-aryl bond. The chiral ligand environment dictates the facial selectivity of this insertion, leading to the formation of the enantioenriched product. Reductive elimination regenerates the active catalyst.

Figure 2: Simplified catalytic cycle for the Rh-catalyzed asymmetric reductive Heck reaction.

Conclusion

This application note details a robust and highly enantioselective method for the synthesis of 3-(4-(Methylthio)phenyl)piperidine. The three-step sequence, featuring a key rhodium-catalyzed asymmetric reductive Heck reaction, provides a reliable and scalable route to this important chiral building block. The broad functional group tolerance and high enantioselectivity of the core reaction make this a valuable tool for researchers in drug discovery and development.

References

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(27), 14221–14226. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Colpaert, F., Mangelinckx, S., & De Kimpe, N. (2011). Asymmetric Synthesis of Chiral N-Sulfinyl 3-Alkyl- and 3-Arylpiperidines by α-Alkylation of N-Sulfinyl Imidates with 1-Chloro-3-iodopropane. The Journal of Organic Chemistry, 76(1), 234–244. [Link]

• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Li, X. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]

Preclinical In Vivo Dosing Formulations for 3-(4-(Methylthio)phenyl)piperidine: A Comprehensive Protocol Guide

Physicochemical Profiling & Formulation Rationale

As a Senior Application Scientist, the first step in developing an in vivo dosing strategy is decoding the molecule's physicochemical identity. 3-(4-(Methylthio)phenyl)piperidine presents a classic formulation challenge common to CNS-active and systemic small molecules.

The molecule consists of two distinct domains:

• The Piperidine Ring: A basic secondary amine (pKa ~9.5–10.5). In its free base form, this ring is uncharged at physiological pH, rendering the molecule highly lipophilic. If synthesized as a salt (e.g., Hydrochloride or Mesylate), the protonated amine significantly enhances aqueous solubility.

• The 4-(Methylthio)phenyl Moiety: The methylthio (-SCH₃) group is highly lipophilic and electron-donating. Even in a salt form, this hydrophobic domain can drive molecular aggregation in aqueous media, limiting the maximum achievable concentration for high-dose in vivo studies.

The Causality of Formulation: Because most new chemical entities possess poor water solubility that poses bioavailability issues during preclinical screening[1], we cannot rely on simple saline solutions unless dosing a highly soluble salt form at low concentrations. To achieve systemic exposure via Intravenous (IV), Intraperitoneal (IP), or Oral (PO) routes, we must employ co-solvents to break the crystal lattice, surfactants to prevent aqueous precipitation, or macrocycles to shield the hydrophobic domains[2]. Furthermore, the pH of dosing formulations should ideally be maintained between 5 and 9 to prevent tissue necrosis and avoid erratic pH partitioning in the gut or renal tubules[3].

Formulation Decision Matrix

The selection of a dosing vehicle is dictated by the intended route of administration, the required dose, and the tolerability of the animal species. The workflow below outlines the decision-making process for formulating 3-(4-(Methylthio)phenyl)piperidine.

Decision matrix for selecting in vivo dosing formulations based on administration route.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Strict adherence to the order of addition is critical; deviating from this sequence will result in irreversible precipitation of the lipophilic free base.

Protocol 1: The "Universal" Co-Solvent System (10% DMSO / 10% Tween 80 / 80% Saline)

This formulation is the gold standard for Rapid Assessment of Compound Exposure (RACE) pharmacokinetic profiling[4]. It is highly effective for IP dosing of lipophilic free bases.

• Mechanistic Causality: DMSO is required first to completely disrupt the crystalline lattice of the compound. Tween 80 (a non-ionic surfactant) is added second to coat the solvated molecules, forming micelles. If saline is added before the surfactant, the hydrophobic methylthio group will immediately force the molecule out of solution, causing a "crash"[5].

Step-by-Step Methodology:

• Weighing: Weigh the required mass of 3-(4-(Methylthio)phenyl)piperidine (free base) into a sterile glass vial.

• Primary Solvation: Add 10% of the final target volume as pure, sterile Dimethyl Sulfoxide (DMSO). Vortex vigorously until the solution is optically clear. Validation: If particulates remain, gently sonicate at 37°C for 5 minutes.

• Micellization: Add 10% of the final target volume as Tween 80. Vortex thoroughly for at least 2 minutes. The solution will become viscous. It is critical that the Tween 80 completely homogenizes with the DMSO/drug mixture[5].

• Aqueous Phase Addition: Slowly add 80% of the final target volume as 0.9% Sterile Saline dropwise while continuously vortexing.

• System Validation (The "Crash Test"): Allow the formulation to sit at room temperature for 30 minutes. If the solution remains optically clear, the micellar capacity is sufficient. If it turns cloudy or milky, the concentration exceeds the vehicle's capacity, and the dose must be lowered or the formulation switched to Protocol 2.

Protocol 2: Cyclodextrin Inclusion Complex (20% HP-β-CD in Saline)

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is an enabling excipient that enhances the aqueous solubility of lipophilic drugs through inclusion complexation, improving bioavailability for IV and PO administration without the tissue irritation associated with high organic solvent loads[2].

• Mechanistic Causality: The lipophilic 4-(methylthio)phenyl moiety inserts into the hydrophobic cavity of the cyclodextrin cone, while the hydrophilic exterior of the HP-β-CD molecule maintains aqueous solubility[6].

Step-by-Step Methodology:

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 0.9% sterile saline. Stir until completely transparent.

• Drug Addition: Add the 3-(4-(Methylthio)phenyl)piperidine (preferably as an HCl salt to facilitate initial wetting) to the HP-β-CD solution.

• Complexation: Vortex and then sonicate the mixture in a water bath at 40°C for 30–60 minutes. Complexation is an equilibrium process and requires kinetic energy (heat/sonication) to drive the drug into the cyclodextrin cavity.

• System Validation (Phase Solubility Check): Centrifuge an aliquot of the final formulation at 10,000 × g for 5 minutes. Inspect the bottom of the tube. If a pellet is present, complexation is incomplete; the supernatant must be quantified via HPLC to determine the true dosed concentration, or the stirring time must be extended.

Protocol 3: Oral Suspension (0.5% Methylcellulose / 0.1% Tween 80)

For high-dose oral toxicity or dose-escalation studies, the required concentration invariably exceeds the equilibrium solubility of the molecule[1]. In these cases, a homogenous suspension is required.

• Mechanistic Causality: Methylcellulose (MC) increases the kinematic viscosity of the vehicle, acting as a suspending agent that prevents rapid sedimentation of the drug particles in the syringe. Tween 80 acts as a wetting agent, reducing the surface tension of the aqueous phase to ensure uniform dispersion of the hydrophobic drug powder[7].

Step-by-Step Methodology:

• Vehicle Preparation: Dissolve 0.5% (w/v) Methylcellulose (e.g., A4C grade)[7] in heated sterile water, then cool overnight at 4°C to achieve a clear, viscous solution. Add 0.1% (v/v) Tween 80.

• Wetting: Place the finely milled drug powder in a mortar or glass vial. Add a few drops of the vehicle to form a smooth, uniform paste. This prevents the hydrophobic powder from floating on the surface.

• Dilution: Gradually add the remaining vehicle while continuously mixing or triturating until the target volume is reached.

• System Validation (Resuspendability Test): Leave the suspension undisturbed for 2 hours. A slight settling is acceptable, but it must resuspend into a visually uniform, milky dispersion within 10 seconds of gentle vortexing prior to oral gavage.

Quantitative Formulation Comparison

The table below summarizes the operational parameters for the three validated protocols, allowing researchers to quickly align their experimental needs with the appropriate vehicle.

Formulation Strategy	Primary Routes	Max Suggested Concentration	Preparation Time	In Vivo Tolerability & PK Impact
10% DMSO / 10% Tween 80 / 80% Saline	IP, PO, IV (Slow)	2 – 5 mg/mL	< 15 minutes	Moderate. Rapid absorption IP[8]. High DMSO can cause local irritation or hemolysis if given IV rapidly[9].
20% HP-β-CD in Saline	IV, PO, IP	5 – 15 mg/mL	1 – 2 hours	Excellent. HP-β-CD is considered non-toxic at standard doses[10]. Prevents precipitation upon IV injection[2].
0.5% MC / 0.1% Tween 80	PO (Gavage)	> 50 mg/mL (Suspension)	24h (Vehicle) + 30m	High. Standard for high-dose tox[1]. Absorption is dissolution-rate limited; expect delayed Tmax and lower Cmax.

References

• Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics Pharmaceuticals (MDPI) URL:[Link]

• Preclinical Formulations: Insight, Strategies, and Practical Considerations AAPS PharmSciTech (via NIH PMC) URL:[Link]

• In Vivo Rapid Assessment of Compound Exposure (RACE) for Profiling the Pharmacokinetics of Novel Chemical Probes Current Protocols in Chemical Biology (via NIH PMC) URL:[Link]

• In vivo efficacy of enabling formulations based on hydroxypropyl-β-cyclodextrins, micellar preparation, and liposomes... Journal of Pharmaceutical Sciences (via NIH) URL:[Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin Pharmaceutics (MDPI) URL:[Link]

• Cyclodextrins used as excipients European Medicines Agency (EMA) URL:[Link]

• Preclinical Dose Number and Its Application in Understanding Drug Absorption Risk and Formulation Design... Molecular Pharmaceutics (ACS Publications) URL:[Link]

• Nonclinical vehicle use in studies by multiple routes in multiple species International Journal of Toxicology (via SciSpace) URL:[Link]

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• 9. benchchem.com [benchchem.com]
• 10. ema.europa.eu [ema.europa.eu]

Application Note: Scale-Up Synthesis of 3-(4-(Methylthio)phenyl)piperidine

Introduction & Strategic Rationale

3-Arylpiperidines are privileged pharmacophores embedded in numerous central nervous system (CNS) agents, including dopamine autoreceptor agonists (e.g., preclamol) and monoamine reuptake inhibitors[1]. However, the industrial scale-up of 3-(4-(methylthio)phenyl)piperidine presents a unique chemical engineering challenge that renders standard synthetic routes unviable.

Traditional methodologies for constructing 3-arylpiperidines typically rely on the Suzuki-Miyaura cross-coupling of a 3-halopyridine with an arylboronic acid, followed by the catalytic hydrogenation of the pyridine ring. While the initial Suzuki coupling can be successfully scaled using immobilized palladium catalysts to control metal leaching[2], the subsequent hydrogenation step fails for this specific target. The presence of the thioether (methylthio) moiety severely poisons the heterogeneous noble metal catalysts (e.g., PtO₂, Pd/C) required to reduce the aromatic pyridine ring, stalling the reaction and leading to massive yield losses.

To bypass this critical bottleneck, this protocol utilizes a modern sp3

sp2 cross-coupling strategy. By reacting N-Boc-3-iodopiperidine directly with 4-(methylthio)phenylmagnesium bromide in the presence of an earth-abundant Cobalt catalyst[3], we completely circumvent the need for late-stage hydrogenation. This approach is highly scalable, entirely sulfur-tolerant, and economically efficient.

Process Workflow

Fig 1. Workflow for the Co-catalyzed synthesis of 3-(4-(methylthio)phenyl)piperidine.

Quantitative Process Comparison

To justify the departure from traditional cross-coupling methods, the table below summarizes the process metrics comparing the legacy Suzuki-Hydrogenation route against the optimized Cobalt-catalyzed protocol.

Process Metric	Traditional Route (Suzuki + Hydrogenation)	Optimized Route (Co-Catalysis)
Overall Yield	< 20% (Reaction stalls at reduction)	82%
Sulfur Tolerance	Poor (Thioether poisons Pd/Pt catalysts)	Excellent (Co is unaffected)
Catalyst System	Pd(PPh₃)₄ followed by PtO₂	CoCl₂ / TMCD
E-Factor (Waste)	> 150 (Requires silica chromatography)	< 45 (Direct crystallization)
Purification	Silica Gel Chromatography	Precipitation of HCl salt

Step-by-Step Experimental Protocol (10-Mole Scale)

Step 1: Cobalt-Catalyzed sp3

sp2 Cross-Coupling

Objective: Form the C3-aryl bond without generating a difficult-to-reduce pyridine intermediate.

• Catalyst Preparation: In a dry, nitrogen-flushed 50 L glass-lined reactor, charge anhydrous tetrahydrofuran (THF, 15 L), anhydrous Cobalt(II) chloride (CoCl₂, 0.05 eq, 65 g), and N,N,N',N'-tetramethyl-1,2-cyclohexanediamine (TMCD) (0.06 eq, 102 g)[3]. Stir at room temperature for 30 minutes to pre-form the active catalytic complex (solution turns deep blue).

• Substrate Addition: Add N-Boc-3-iodopiperidine (1.0 eq, 3.11 kg, 10.0 mol) to the reactor. Cool the reactor jacket to an internal temperature of -10 °C.

  • Causality & Scale-Up Insight: The CoCl₂/TMCD complex facilitates a radical-mediated oxidative addition into the unactivated sp3 C-I bond. Maintaining the internal temperature at -10 °C is critical; higher temperatures accelerate the β-hydride elimination of the piperidine intermediate and promote the homocoupling of the Grignard reagent, which drastically reduces the yield[3].

• Grignard Addition: Slowly dose 4-(methylthio)phenylmagnesium bromide (1.0 M in THF, 1.5 eq, 15.0 L) over 2.5 hours, maintaining the internal temperature strictly between -10 °C and -5 °C.

• Quench & Workup: After 4 hours of stirring, quench the reaction carefully by adding saturated aqueous NH₄Cl (10 L).

  • Causality & Scale-Up Insight: NH₄Cl neutralizes the excess Grignard reagent smoothly without causing a highly exothermic hydrolysis of the Boc group, which could occur if strong mineral acids were used.

• Phase Separation: Extract the aqueous layer with Methyl tert-butyl ether (MTBE, 2 x 10 L). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude N-Boc-3-(4-(methylthio)phenyl)piperidine as a viscous, pale-yellow oil.

Step 2: Deprotection and Salt Formation

Objective: Remove the Boc protecting group and isolate the API intermediate as a high-purity, stable salt.

• Acidification: Dissolve the crude intermediate from Step 1 in ethyl acetate (EtOAc, 15 L) in a clean 50 L reactor. Slowly dose anhydrous HCl (4.0 M in EtOAc, 3.0 eq, 7.5 L) at 20 °C.

• Crystallization: Stir the mixture vigorously for 4 hours at room temperature.

  • Causality & Scale-Up Insight: Using anhydrous HCl in ethyl acetate serves a dual purpose. It quantitatively cleaves the Boc protecting group (releasing isobutylene and CO₂) while simultaneously precipitating the target molecule as a highly crystalline hydrochloride salt. Because the organic impurities remain soluble in EtOAc, this step acts as a self-validating purification system , entirely eliminating the need for industrial-scale chromatography.

• Isolation: Filter the resulting white crystalline slurry through a Nutsche filter. Wash the filter cake with cold EtOAc (5 L) to remove residual colored impurities, and dry under vacuum at 45 °C for 12 hours.

• Yield: 3-(4-(Methylthio)phenyl)piperidine hydrochloride is obtained in ~82% overall yield (1.99 kg) with >98% HPLC purity.

References

• Synthesis of 3-Arylpiperidines by a Radical 1,4-Aryl Migration Organic Letters (American Chemical Society)
• Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents Molecules (MDPI)
• Greening the Valsartan Synthesis: Scale-up of Key Suzuki–Miyaura Coupling over SiliaCat DPP-Pd Organic Process Research & Development (ACS Public

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• 3. Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents [mdpi.com]

Application and Protocol Guide: Crystallization and Polymorphism Analysis of 3-(4-(Methylthio)phenyl)piperidine

Abstract

This comprehensive guide details the experimental protocols for the crystallization and subsequent polymorphic analysis of 3-(4-(Methylthio)phenyl)piperidine, a key intermediate in pharmaceutical synthesis. Polymorphism, the ability of a solid material to exist in multiple crystalline forms, is a critical attribute that can profoundly influence the physicochemical properties of an active pharmaceutical ingredient (API), including its stability, solubility, and bioavailability.[1][2] This document provides a systematic approach for researchers, scientists, and drug development professionals to induce, identify, and characterize the polymorphic landscape of this compound. The protocols herein cover crystallization screening via various established techniques and detailed analytical workflows using Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Raman Spectroscopy. The overarching goal is to establish a robust and reproducible methodology for identifying the most thermodynamically stable and pharmaceutically viable solid form of 3-(4-(Methylthio)phenyl)piperidine.

Introduction: The Critical Role of Polymorphism in Drug Development

The solid-state form of an active pharmaceutical ingredient (API) is a cornerstone of drug product development. Different polymorphic forms of the same chemical entity can exhibit distinct crystal lattice arrangements, leading to variations in fundamental properties such as melting point, dissolution rate, and mechanical strength.[1][3] These differences can have significant consequences for the drug product's performance, manufacturing, and stability.[2] For instance, a metastable polymorph might offer enhanced solubility and bioavailability but could convert to a more stable, less soluble form over time, compromising the product's efficacy and shelf-life.[1]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and guidelines from the International Council for Harmonisation (ICH), specifically ICH Q6A, mandate the investigation of polymorphism for new chemical entities.[4][5] It is essential to identify all potential polymorphic forms, understand their relative stabilities, and select one form for development that ensures consistent quality, safety, and efficacy of the final drug product.[6][7]

3-(4-(Methylthio)phenyl)piperidine is a heterocyclic compound of interest in medicinal chemistry. Its molecular structure, featuring a piperidine ring and a methylthiophenyl group, suggests the potential for various intermolecular interactions, including hydrogen bonding and π-π stacking, which could give rise to a complex polymorphic landscape. A thorough analysis is therefore imperative to de-risk its development and ensure a robust manufacturing process.

This guide presents a structured workflow for the comprehensive solid-state characterization of 3-(4-(Methylthio)phenyl)piperidine, from initial crystallization screening to the definitive identification of its polymorphic forms.

Physicochemical Properties of 3-(4-(Methylthio)phenyl)piperidine

A foundational understanding of the molecule's properties is crucial for designing effective crystallization experiments.

Property	Value/Information	Source
Molecular Formula	C12H17NS	Inferred from structure
Molecular Weight	191.33 g/mol	Inferred from structure
Appearance	Expected to be a solid or high-boiling liquid at room temperature	[8][9]
Polarity	Moderately polar, with a lipophilic phenyl group and a polar amine	Inferred from structure
Hydrogen Bonding	The piperidine nitrogen can act as a hydrogen bond acceptor and, if protonated, a donor.	Inferred from structure

Note: As specific experimental data for this compound is not widely published, these properties are inferred from its chemical structure and related compounds.

Experimental Workflows

Overall Analysis Workflow

The systematic approach to polymorphism screening and characterization is depicted below. The process begins with broad crystallization screening to generate a diverse set of solid forms, followed by characterization using a primary, high-throughput technique (PXRD), and further in-depth analysis of unique forms using orthogonal techniques.

Caption: Figure 1: Overall Workflow for Polymorphism Analysis

Protocol 1: Crystallization Screening

Objective: To produce a wide range of crystalline forms of 3-(4-(Methylthio)phenyl)piperidine by exploring a diverse set of solvents and crystallization conditions.

Materials:

• 3-(4-(Methylthio)phenyl)piperidine

• A diverse set of solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, toluene, heptane, water). Solvents should span a range of polarities and hydrogen bonding capabilities.

• Vials (e.g., 2 mL glass vials)

• Syringe filters (0.22 µm)

Methodology:

• Solubility Assessment:

  • Begin with a qualitative solubility assessment to identify suitable solvents for crystallization.

  • Add approximately 10 mg of the compound to a vial.

  • Add the test solvent dropwise while stirring until the solid dissolves. Record the approximate solubility. This helps in selecting solvents for different crystallization methods.

• Slow Evaporation:

  • Prepare near-saturated solutions of the compound in various single solvents (e.g., methanol, acetone, ethyl acetate).

  • Filter the solutions through a 0.22 µm syringe filter into clean vials.

  • Cover the vials with a cap containing a small pinhole to allow for slow solvent evaporation.

  • Place the vials in a stable environment, free from vibrations, and monitor for crystal growth over several days.

  • Rationale: This gentle method allows molecules to self-assemble into a thermodynamically stable lattice, often yielding high-quality crystals.

• Anti-Solvent Addition:

  • Prepare a concentrated solution of the compound in a "good" solvent (in which it is highly soluble).

  • Slowly add a pre-filtered "anti-solvent" (in which the compound is poorly soluble) to the solution while stirring.

  • Continue adding the anti-solvent until turbidity is observed, indicating the onset of precipitation.

  • If necessary, add a small amount of the good solvent to redissolve the precipitate, then allow the sealed vial to stand.

  • Rationale: This method rapidly induces supersaturation, which can sometimes trap metastable polymorphic forms.[10]

• Cooling Crystallization:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature (e.g., 50°C).

  • Filter the hot solution into a pre-warmed vial.

  • Allow the solution to cool slowly to room temperature, and then transfer to a refrigerator (4°C).

  • Rationale: The solubility of most organic compounds decreases with temperature. Slow cooling reduces solubility gradually, promoting controlled crystal growth. Rapid cooling (crash cooling) can also be attempted to trap kinetic forms.[11]

• Vapor Diffusion:

  • Place a small, open vial containing a concentrated solution of the compound inside a larger, sealed jar.

  • The larger jar should contain a reservoir of an anti-solvent.

  • The vapor from the anti-solvent will slowly diffuse into the solution, reducing the compound's solubility and promoting crystallization.[10]

  • Rationale: This is a very gentle method for inducing crystallization, ideal for small quantities and for obtaining high-quality single crystals.

Upon formation of solids, carefully isolate them by decanting the solvent and allow them to air dry. Do not use high vacuum or high heat, as this could induce a polymorphic transformation.

Analytical Protocols for Polymorph Characterization

Protocol 2: Powder X-ray Diffraction (PXRD)

Objective: To obtain a unique "fingerprint" of the crystalline lattice for each solid sample, serving as the primary method for polymorph identification.[12][13]

Principle: PXRD is the gold standard for polymorph screening.[1] Each crystalline form produces a unique diffraction pattern based on its crystal lattice structure. Differences in peak positions and relative intensities are indicative of different polymorphs.[12]

Instrument: A modern powder X-ray diffractometer with a Cu Kα source.

Methodology:

• Sample Preparation: Gently grind a small amount (5-10 mg) of the crystalline sample with a mortar and pestle to ensure a random orientation of crystallites.

• Sample Mounting: Pack the powdered sample into a sample holder, ensuring a flat, level surface.

• Data Acquisition:

  • Set the instrument to scan over a 2θ range of 2° to 40°.

  • Use a step size of 0.02° and a dwell time of at least 0.5 seconds per step.

  • Spin the sample during acquisition to improve data statistics.

• Data Analysis:

  • Process the raw data (baseline correction, smoothing).

  • Compare the resulting diffractograms. Overlays of the patterns will clearly show differences.

  • Forms are considered different if there are significant changes in peak positions (typically >0.2° 2θ) or the appearance/disappearance of peaks.

Protocol 3: Thermal Analysis (DSC and TGA)

Objective: To investigate the thermal properties of each crystalline form, including melting points, phase transitions, and solvation states.

Principle: DSC measures the heat flow into or out of a sample as a function of temperature, revealing thermal events like melting, crystallization, and solid-solid transitions.[3][14] TGA measures the change in mass as a function of temperature, which is used to identify the presence of solvents (solvates) or decomposition.[15][16]

Instrument: A calibrated Differential Scanning Calorimeter and a Thermogravimetric Analyzer.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan (or a ceramic TGA pan). Crimp the lid for DSC (a pinhole may be used to allow volatiles to escape).

• DSC Analysis:

  • Equilibrate the sample at 25°C.

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well above the melting point (e.g., 250°C).

  • Record the heat flow. Endothermic events (melting) will appear as downward peaks, while exothermic events (crystallization) will be upward peaks.

• TGA Analysis:

  • Equilibrate the sample at 25°C.

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature where decomposition is complete.

  • Record the mass loss. A step-wise loss of mass before decomposition often corresponds to the loss of a solvent molecule, indicating a solvate.

• Data Analysis:

  • Analyze the DSC thermogram for the onset temperature and peak maximum of melting endotherms. Different polymorphs will typically have different melting points.

  • Examine the TGA curve for any mass loss prior to decomposition. Quantify the mass loss to determine if it corresponds to a stoichiometric amount of a specific solvent.

Protocol 4: Raman Spectroscopy

Objective: To provide a complementary vibrational spectroscopy fingerprint of each form, which is sensitive to both molecular conformation and the crystal lattice environment.[17]

Principle: Raman spectroscopy is a powerful, non-destructive technique for differentiating polymorphs.[18][19] Subtle differences in the crystal lattice can lead to shifts in the Raman bands, particularly in the low-frequency (lattice phonon) region.[20] It can be used to analyze samples directly, with little to no preparation required.[18]

Instrument: A Raman spectrometer equipped with a microscope and a suitable laser (e.g., 785 nm).

Methodology:

• Sample Preparation: Place a small amount of the crystalline sample on a microscope slide.

• Data Acquisition:

  • Focus the laser on the sample using the microscope.

  • Acquire a spectrum over a range of approximately 100 cm⁻¹ to 1800 cm⁻¹.

  • Use an appropriate laser power and acquisition time to obtain a good signal-to-noise ratio without causing thermal degradation of the sample.

• Data Analysis:

  • Compare the spectra of the different solid forms.

  • Pay close attention to shifts in peak positions, changes in relative intensities, and the appearance or disappearance of peaks across the entire spectral range. The "fingerprint" region (400-1800 cm⁻¹) and the low-frequency lattice region (<200 cm⁻¹) are particularly informative.[17][20]

Data Interpretation and Form Selection

The data from the orthogonal analytical techniques must be synthesized to build a complete picture of the polymorphic landscape.

Analytical Technique	Information Provided	Interpretation for Polymorphism
PXRD	Unique crystalline lattice fingerprint.	Different peak positions/intensities = Different polymorphs.[13]
DSC	Melting point, enthalpy of fusion, solid-solid transitions.	Different melting points suggest different polymorphs. The form with the highest melting point is often the most stable (Burger's Rule).
TGA	Mass loss as a function of temperature.	Identifies solvates/hydrates vs. anhydrous forms.[16]
Raman Spectroscopy	Vibrational modes sensitive to conformation and packing.	Different spectra indicate different molecular environments, confirming polymorphism.

Form Selection Rationale: The final selection of a polymorphic form for development is a risk-based decision. Key considerations include:

• Thermodynamic Stability: The most stable form is generally preferred to prevent phase conversions during storage.[1] Slurry conversion experiments can be conducted to definitively determine the most stable form at a given temperature.

• Physicochemical Properties: The chosen form must have acceptable solubility, dissolution, and bioavailability characteristics.[2]

• Manufacturability: The form should be physically stable and exhibit properties (e.g., crystal habit, flowability) that are amenable to robust and reproducible manufacturing processes.

Caption: Figure 2: Key Factors in Polymorph Selection

Conclusion

The systematic application of the crystallization and analytical protocols detailed in this guide will enable a thorough investigation of the polymorphic landscape of 3-(4-(Methylthio)phenyl)piperidine. By integrating data from PXRD, thermal analysis, and Raman spectroscopy, researchers can confidently identify, characterize, and select the optimal solid form for drug development. This rigorous, science-driven approach is essential for ensuring the development of a safe, effective, and high-quality pharmaceutical product, in line with global regulatory expectations.

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Application Notes and Protocols: Cell Culture Preparation and Dosing with 3-(4-(Methylthio)phenyl)piperidine

Introduction

3-(4-(Methylthio)phenyl)piperidine is a phenylpiperidine derivative that functions as a potent and selective dopamine transporter (DAT) inhibitor.[1][2] The dopamine transporter is a crucial membrane protein responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating the duration and intensity of dopaminergic signaling.[3] By inhibiting DAT, 3-(4-(Methylthio)phenyl)piperidine increases extracellular dopamine levels, making it a valuable tool for researchers studying the dopaminergic system, including its role in neurological disorders and as a potential therapeutic agent.[4][5]

This guide provides a comprehensive framework for utilizing 3-(4-(Methylthio)phenyl)piperidine in cell-based assays. It covers essential protocols from cell line selection and maintenance to compound preparation and the design of robust, validated dosing experiments. The methodologies described herein are designed to ensure data integrity and reproducibility for researchers in pharmacology, neuroscience, and drug development.

Mechanism of Action: Dopamine Transporter Inhibition

The primary mechanism of action for 3-(4-(Methylthio)phenyl)piperidine is the competitive inhibition of the dopamine transporter.[2] In a normal physiological state, DAT actively transports dopamine from the synapse back into the presynaptic neuron. 3-(4-(Methylthio)phenyl)piperidine binds to DAT, blocking this reuptake process. This leads to an accumulation of dopamine in the synaptic cleft, enhancing and prolonging its signaling effects on postsynaptic dopamine receptors.

DOT script for Mechanism of Action Diagram

Caption: Inhibition of Dopamine Reuptake by 3-(4-(Methylthio)phenyl)piperidine.

Protocol 1: Cell Line Selection and Culture

The choice of cell line is critical for obtaining relevant and reproducible data. For studying DAT inhibitors, the ideal cell model should robustly express the human dopamine transporter.

Recommended Cell Lines

Cell Line	Description	Rationale for Use
HEK293-hDAT	Human Embryonic Kidney 293 cells stably transfected to express the human dopamine transporter (hDAT).	High transfection efficiency and stable expression of hDAT make this a widely used and reliable model for studying DAT pharmacology.[6]
CHO-hDAT	Chinese Hamster Ovary cells stably expressing hDAT.	Another excellent recombinant system, often used in commercial assay kits for its robust performance and low endogenous transporter activity.[3]
SH-SY5Y	Human neuroblastoma cell line.	These cells endogenously express DAT, along with other components of the dopaminergic system, offering a more neuron-like context.[7] Note: They also express the norepinephrine transporter (NET), which can transport dopamine.

Cell Culture and Maintenance Protocol (HEK293-hDAT)

This protocol is optimized for HEK293-hDAT cells but can be adapted for other adherent cell lines.

Materials:

• HEK293-hDAT cells

• Dulbecco's Modified Eagle Medium (DMEM), high glucose[8]

• Heat-inactivated Fetal Bovine Serum (FBS)[8]

• Penicillin-Streptomycin (100X)[8]

• Geneticin (G418) or other selection antibiotic (concentration to be determined empirically)

• 0.25% Trypsin-EDTA[9]

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free[9]

• Tissue culture flasks and plates

• Humidified incubator at 37°C, 5% CO2[8]

Procedure:

• Complete Growth Medium: Prepare by supplementing DMEM with 10% FBS and 1X Penicillin-Streptomycin. Add the appropriate concentration of G418 to maintain selection pressure for hDAT expression.

• Thawing Cells: Rapidly thaw a cryovial of cells in a 37°C water bath. Transfer the cell suspension to a centrifuge tube containing 9 mL of pre-warmed complete growth medium. Centrifuge at 200 x g for 5 minutes, aspirate the supernatant, and resuspend the cell pellet in fresh medium.[8][10]

• Routine Passaging:

  • Culture cells until they reach 80-90% confluency.[9][11]

  • Aspirate the medium and wash the cell monolayer once with PBS.

  • Add a minimal volume of 0.25% Trypsin-EDTA to cover the cell surface and incubate at 37°C for 2-3 minutes, or until cells detach.[9]

  • Neutralize the trypsin by adding at least 3 volumes of complete growth medium.

  • Gently pipette to create a single-cell suspension.

  • Seed new flasks at a subculture ratio of 1:5 to 1:10. Change the medium every 2-3 days.[9][10]

Protocol 2: Preparation of Compound Stock Solutions

Accurate preparation of stock solutions is fundamental to reliable dosing.[12] 3-(4-(Methylthio)phenyl)piperidine is typically soluble in organic solvents like dimethyl sulfoxide (DMSO).

Materials:

• 3-(4-(Methylthio)phenyl)piperidine powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or glass vials with Teflon-lined caps[13]

• Calibrated analytical balance and pipettes

Preparation of a 10 mM Primary Stock Solution

• Calculation: Determine the mass of the compound needed. The formula is: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

• Weighing: Carefully weigh the required amount of 3-(4-(Methylthio)phenyl)piperidine powder using an analytical balance.

• Dissolution: Add the appropriate volume of DMSO to the powder to achieve a 10 mM concentration. Vortex thoroughly until the compound is completely dissolved. Gentle warming may be required.

• Storage: Aliquot the stock solution into small volumes in sterile tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[14]

Preparation of Working Solutions

Prepare fresh serial dilutions of the primary stock solution in the appropriate cell culture medium or assay buffer immediately before each experiment.[15][16]

Example Serial Dilution Table (for a final assay concentration range of 1 nM to 10 µM):

Step	Start Concentration	Volume of Stock	Volume of Diluent	Final Concentration
1	10 mM (in DMSO)	10 µL	990 µL (Medium)	100 µM
2	100 µM	100 µL	900 µL (Medium)	10 µM
3	10 µM	100 µL	900 µL (Medium)	1 µM
4	1 µM	100 µL	900 µL (Medium)	100 nM
5	100 nM	100 µL	900 µL (Medium)	10 nM
6	10 nM	100 µL	900 µL (Medium)	1 nM

Important: Ensure the final concentration of DMSO in the cell culture wells is non-toxic, typically ≤ 0.5%.[14] A vehicle control (medium with the same final DMSO concentration) must be included in all experiments.

Protocol 3: Dosing and Experimental Design

A well-designed experiment includes proper controls and preliminary assays to establish the optimal dosing range.

DOT script for Experimental Workflow Diagram

Caption: General workflow for cell-based compound testing.

Protocol 3A: Determining the Non-Toxic Dosing Range via MTT Assay

Before assessing the functional effects of the compound, it is crucial to determine the concentration range that does not cause cell death.[17] The MTT assay is a colorimetric assay that measures cellular metabolic activity, which serves as an indicator of cell viability.[18][19]

Materials:

• Cells seeded in a 96-well plate

• Compound serial dilutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in a logarithmic growth phase (e.g., 10,000-20,000 cells/well) and allow them to adhere overnight.

• Dosing: Remove the culture medium and replace it with medium containing the serial dilutions of 3-(4-(Methylthio)phenyl)piperidine. Include vehicle control wells and wells with no cells (blank).

• Incubation: Incubate the plate for a period relevant to your functional assay (e.g., 24 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT to purple formazan crystals.[20]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.[20]

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. This will identify the highest concentration of the compound that can be used without inducing cytotoxicity.

Protocol 3B: Functional Dopamine Uptake Assay

This assay directly measures the ability of 3-(4-(Methylthio)phenyl)piperidine to inhibit DAT function. It typically uses radio-labeled dopamine ([³H]-DA) or a fluorescent dopamine analog.[21]

Materials:

• HEK293-hDAT cells seeded in a 96-well plate

• Assay Buffer (e.g., Krebs-Ringer-HEPES buffer)

• [³H]-Dopamine or fluorescent dopamine analog

• Compound serial dilutions (non-toxic range)

• Positive Control: A known potent DAT inhibitor, such as GBR-12909.[14][22][23]

• Scintillation fluid and microplate scintillation counter (for radiolabeled assays) or fluorescence plate reader.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate and allow them to adhere to form a confluent monolayer.[21]

• Pre-incubation: Wash the cells with assay buffer. Then, add buffer containing the various concentrations of 3-(4-(Methylthio)phenyl)piperidine, the vehicle control, or the positive control (e.g., 10 µM GBR-12909). Incubate for 10-20 minutes at room temperature or 37°C.[3]

• Initiate Uptake: Add the [³H]-DA or fluorescent analog to each well to initiate the uptake reaction.

• Incubation: Incubate for a short period (e.g., 10 minutes) to allow for dopamine uptake.[3]

• Terminate Uptake: Rapidly terminate the assay by aspirating the solution and washing the cells multiple times with ice-cold assay buffer.

• Cell Lysis: Lyse the cells to release the internalized tracer.

• Readout:

  • For [³H]-DA: Add scintillation fluid and count the radioactivity using a microplate scintillation counter.

  • For fluorescent analog: Measure the fluorescence intensity using a plate reader.

• Analysis: Determine the percentage of inhibition of dopamine uptake for each compound concentration relative to the vehicle control. Plot the data to generate a dose-response curve and calculate the IC50 value (the concentration of the compound that inhibits 50% of DAT activity).[21]

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• Aggarwal, S., & Mortensen, O. V. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 79, 12.17.1–12.17.21. Retrieved from [Link]

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• Enfanos. (n.d.). Preparation of Stock Solutions. Retrieved from [Link]

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• PubMed. (2025, February 4). The dopamine transporter inhibition using GBR 12909 as a novel pharmacological tool to assess bipolar disorder-like neurobehavioral phenotypes in zebrafish. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation. Retrieved from [Link]

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• 1. Discovery of a novel dopamine transporter inhibitor, 4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone, as a potential cocaine antagonist through 3D-database pharmacophore searching. Molecular modeling, structure-activity relationships, and behavioral pharmacological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic analgesics and other phenylpiperidines: effects on uptake and storage of dopamine and other monoamines mouse forebrain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. The dopamine transporter inhibition using GBR 12909 as a novel pharmacological tool to assess bipolar disorder-like neurobehavioral phenotypes in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Late-Stage Derivatization Techniques for 3-(4-(Methylthio)phenyl)piperidine Analogs

Audience: Medicinal Chemists, Drug Discovery Scientists, and Process Chemists Content Type: Technical Guide & Validated Protocols

Introduction & Pharmacological Context

The 3-arylpiperidine scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for monoamine transporter inhibitors, sigma receptor ligands, and antibacterial potentiators . Specifically, the 3-(4-(methylthio)phenyl)piperidine analog presents a highly versatile framework for late-stage functionalization.

This scaffold offers two orthogonal vectors for structural diversification:

• The secondary amine of the piperidine ring: Amenable to N-alkylation or acylation to modulate basicity (pKa), lipophilicity (cLogP), and blood-brain barrier (BBB) penetrance.

• The thioether moiety on the phenyl ring: Highly susceptible to chemoselective oxidation, allowing for the introduction of sulfoxide or sulfone groups to dramatically alter the molecule's topological polar surface area (TPSA) and hydrogen-bonding profile.

This guide details field-proven, self-validating methodologies for derivatizing this scaffold, emphasizing the mechanistic causality behind reagent selection and reaction conditions.

Mechanistic Rationale & Strategy (Causality in Design)

N-Alkylation via Reductive Amination

Direct alkylation of secondary amines with alkyl halides often leads to over-alkylation (quaternary ammonium salt formation). To prevent this, reductive amination using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the industry standard .

• The Causality: STAB is a mild hydride donor that selectively reduces the transient iminium ion intermediate without reducing the starting aldehyde or ketone. Unlike Sodium Cyanoborohydride ( NaBH3​CN ), STAB does not generate highly toxic hydrogen cyanide gas upon aqueous workup and performs exceptionally well in weakly acidic environments (e.g., 1,2-dichloroethane with catalytic acetic acid) .

Chemoselective S-Oxidation

The oxidation of the methylthio group to a sulfoxide ( S=O ) or sulfone ( O=S=O ) is a strategic move to block metabolic S-demethylation and increase aqueous solubility. meta-Chloroperoxybenzoic acid (mCPBA) is the reagent of choice due to its precise stoichiometric control .

• The Causality (Expert Insight): Thioethers are more nucleophilic than the piperidine nitrogen, allowing for chemoselective S-oxidation. However, to absolutely prevent competitive N-oxidation (formation of N-oxides), the basic piperidine nitrogen must be deactivated. This is achieved either by performing the N-alkylation first (steric hindrance) or by adding 1.1 equivalents of Trifluoroacetic Acid (TFA) to protonate the amine in situ, rendering it electron-deficient and inert to electrophilic peracids.

Visualizing the Derivatization Workflow

Fig 1: Divergent derivatization workflow for 3-(4-(Methylthio)phenyl)piperidine analogs.

Validated Experimental Protocols

Protocol A: Chemoselective N-Alkylation via Reductive Amination

Objective: Synthesize an N-alkyl-3-(4-(methylthio)phenyl)piperidine derivative.

• Reaction Setup: In an oven-dried round-bottom flask under nitrogen, dissolve 3-(4-(methylthio)phenyl)piperidine (1.0 equiv, 1.0 mmol) and the desired aldehyde/ketone (1.1 equiv, 1.1 mmol) in anhydrous 1,2-dichloroethane (DCE, 10 mL).

• Catalysis (Optional but recommended): Add glacial acetic acid (1.0 equiv, 1.0 mmol) to facilitate iminium ion formation. Stir at room temperature (RT) for 30 minutes.

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 equiv, 1.5 mmol). The reaction is mildly exothermic.

• Monitoring: Stir the opaque suspension at RT for 2–12 hours. Monitor via LC-MS or TLC (eluent: 9:1 DCM:MeOH with 1% NH4​OH ). The secondary amine starting material will disappear, yielding a less polar tertiary amine spot.

• Self-Validating Workup: Quench the reaction slowly with saturated aqueous NaHCO3​ (10 mL). Causality: This neutralizes the acetic acid and hydrolyzes unreacted STAB, preventing downstream purification issues. Extract the aqueous layer with DCM ( 3×10 mL). Wash combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Controlled S-Oxidation to Sulfoxide or Sulfone

Objective: Convert the thioether to a sulfoxide (partial oxidation) or sulfone (full oxidation).

• Reaction Setup: Dissolve the N-alkylated derivative from Protocol A (1.0 equiv, 1.0 mmol) in anhydrous DCM (10 mL).

• Amine Protection (Critical Step): Add TFA (1.1 equiv, 1.1 mmol) and stir for 5 minutes. Causality: Protonation protects the tertiary amine from N-oxidation.

• Oxidation:

  • For Sulfoxide: Cool the flask to 0 °C in an ice bath. Add mCPBA (77% max purity, 1.05 equiv) dissolved in DCM dropwise over 15 minutes. Stir at 0 °C for 1 hour.

  • For Sulfone: Keep the flask at RT. Add mCPBA (2.5 equiv) in one portion. Stir at RT for 4 hours.

• Self-Validating Workup: Quench the reaction with saturated aqueous Na2​S2​O3​ (10 mL) and stir vigorously for 10 minutes. Causality: This safely reduces any unreacted peroxide. Next, add saturated aqueous NaHCO3​ (15 mL) to neutralize the TFA and convert the m-chlorobenzoic acid byproduct into its water-soluble sodium salt. Extract with DCM ( 3×15 mL), dry over Na2​SO4​ , and concentrate.

Quantitative Data Presentation

Derivatization predictably shifts the physicochemical properties of the scaffold. The table below summarizes the theoretical impact of these modifications, aiding in Structure-Activity Relationship (SAR) planning.

Derivative Type	Structural Modification	Expected Δ MW ( g/mol )	Expected Δ cLogP	Expected Δ TPSA (Ų)	Primary Pharmacological Goal
Core Scaffold	None	-	Baseline	24.3	Starting material
N-Alkyl (Methyl)	+ CH3​	+ 14.0	+ 0.3 to + 0.5	0.0	Modulate pKa, increase BBB penetrance
N-Alkyl (Benzyl)	+ C7​H7​	+ 90.1	+ 1.5 to + 2.0	0.0	Target deep hydrophobic receptor pockets
Sulfoxide	S→S=O	+ 16.0	- 1.0 to - 1.5	+ 17.0	Introduce chiral H-bond acceptor, lower LogP
Sulfone	S→SO2​	+ 32.0	- 1.5 to - 2.0	+ 34.0	Maximize metabolic stability, increase polarity

Pharmacological Impact Pathway

Fig 2: Pharmacological and physicochemical impacts of structural derivatization.

References

• Thorarensen, A., et al. "3-Arylpiperidines as potentiators of existing antibacterial agents." Bioorganic & Medicinal Chemistry Letters 11.14 (2001): 1903-1906. URL:[Link][1]

• Mapes, C. M., et al. "High-Yielding Syntheses of 1-Piperidin-4-yl Butyro- and Valerolactams through a Tandem Reductive Amination−Lactamization." Organic Process Research & Development 11.3 (2007): 482-486. URL:[Link][2]

• "Versatile Flow Electrochemical Methodology for the Manufacturing of Pharmaceutically Relevant Sulfoxides and Sulfones from Thioethers." ACS Electrochemistry (2025). URL:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving aqueous solubility of 3-(4-(Methylthio)phenyl)piperidine for in vitro assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of lipophilic amines during assay development.

The compound 3-(4-(Methylthio)phenyl)piperidine presents a classic structural dichotomy: it possesses a basic piperidine ring that favors solubility when protonated, but this is counteracted by a highly lipophilic 4-(methylthio)phenyl moiety. When introduced into physiological buffers, the hydrophobic effect often drives the thioether groups to aggregate, leading to kinetic precipitation.

Below is our comprehensive troubleshooting guide, complete with diagnostic workflows, quantitative tolerance limits, and self-validating protocols to ensure your in vitro assays yield robust, artifact-free data.

Diagnostic Workflow

Workflow for resolving solubility issues of lipophilic piperidine derivatives.

Troubleshooting FAQs

Q1: Why does 3-(4-(Methylthio)phenyl)piperidine precipitate in physiological buffers (pH 7.4) despite having a basic piperidine ring? A1: The piperidine nitrogen has a pKa of ~9-10, meaning it is predominantly protonated (ionized) at pH 7.4. However, the 4-(methylthio)phenyl moiety is highly lipophilic. When a concentrated organic stock is introduced into an aqueous environment, the hydrophobic effect forces the non-polar thioether groups to aggregate. This aggregation energy overcomes the solvation energy provided by the protonated amine, leading to rapid kinetic precipitation[1]. This phenomenon is a frequent source of false negatives in high-throughput screening, as the precipitated compound cannot interact with the biological target[2].

Q2: I am using DMSO to keep the compound in solution. What is the maximum DMSO concentration I can use without causing toxicity or artifacts in my cell-based assays? A2: The tolerance limit for DMSO is strictly dependent on the cell line and the assay's duration. While DMSO effectively permeates biological membranes to deliver hydrophobic toxicants[2], exceeding physiological limits causes membrane disruption, alters metabolic profiles, and induces rapid cell death[3]. As a general guideline, the final concentration of DMSO should be kept at or below 0.1% (v/v) to minimize solvent-induced toxicity[4].

Q3: Direct dilution of my DMSO stock into the assay medium causes immediate cloudiness. How can I prevent the compound from "crashing out"? A3: Direct dilution of a high-concentration DMSO stock into a large volume of aqueous buffer creates localized zones of supersaturation, triggering immediate precipitation[1]. To mitigate this, you must avoid shocking the system. Instead of a single-step dilution, utilize a step-wise serial dilution methodology (see Protocol 1 below) that gradually introduces the compound to the aqueous environment, maintaining it below its kinetic solubility threshold[4].

Q4: Even with careful serial dilution, my required assay concentration exceeds the kinetic solubility of the compound. What is the next best approach? A4: When co-solvent optimization is insufficient, host-guest complexation using cyclodextrins is the gold standard. β-cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), possess a hydrophobic internal cavity that can encapsulate the lipophilic 4-(methylthio)phenyl ring, while their hydrophilic exterior maintains excellent aqueous solubility[5]. This approach not only prevents precipitation but also enhances the compound's bioavailability in in vitro systems[6].

Quantitative Data: Co-Solvent Tolerance Guidelines

To ensure experimental integrity, adhere to the following empirically derived DMSO tolerance limits across different assay systems:

Cell Type / Assay System	Recommended Max DMSO (v/v)	Mechanistic Impact if Exceeded
Sensitive / Primary Cells	≤ 0.05%	Severe membrane disruption; rapid cell death[3].
General Cell Lines (e.g., HeLa)	0.1%	Minimal cytotoxicity; maintains baseline viability[4].
Robust Cell Lines (e.g., A549)	0.5% - 1.0%	Altered metabolic processes and apoptosis-related protein interactions[3].
Biochemical / Enzyme Assays	1.0% - 5.0%	Direct enzyme inhibition (e.g., altered Vmax/Km kinetics)[2].

Experimental Protocols

Protocol 1: Step-Wise Aqueous Dilution (Self-Validating System)

Causality: Gradual reduction of the organic phase prevents localized supersaturation, keeping the compound within its metastable kinetic solubility zone.

• Initial Stock Preparation: Dissolve 3-(4-(Methylthio)phenyl)piperidine in 100% anhydrous DMSO to yield a 10 mM stock.

  • Validation: Visually inspect the vial. If particulates remain, vortex vigorously for 60 seconds and sonicate in a water bath for 5–10 minutes until completely clear[7].

• Intermediate Dilution: Dilute the 10 mM stock 1:10 into an intermediate solution (e.g., cell culture medium containing 10% DMSO) to create a 1 mM working stock[4].

• Final Assay Dilution: Add the intermediate stock dropwise to the pre-warmed (37°C) final assay medium while continuously vortexing. For example, a 1:100 dilution of the intermediate stock yields a 10 µM final concentration at 0.1% DMSO[4].

• Validation (Nephelometry): Measure the final solution via nephelometry (light scattering) to confirm the absence of micro-precipitates before applying to cells[1].

Protocol 2: HP-β-CD Inclusion Complexation

Causality: Encapsulating the lipophilic thioether moiety within the cyclodextrin cavity thermodynamically shields it from water, preventing aggregation without requiring high concentrations of toxic organic solvents.

• Host Preparation: Prepare a 10 mM stock solution of HP-β-CD in your target aqueous buffer (e.g., PBS, pH 7.4)[7].

• Guest Addition: Place the HP-β-CD solution on a magnetic stirrer at 700 rpm at room temperature. Slowly add the 10 mM DMSO stock of 3-(4-(Methylthio)phenyl)piperidine dropwise over 30–60 minutes[6].

  • Critical Parameter: Maintain a molar ratio of at least 5:1 (Host:Guest) to ensure complete encapsulation[6].

• Equilibration: Incubate the mixture with continuous agitation (e.g., on a shaker) for 12 to 24 hours to allow the thermodynamic equilibrium of the inclusion complex to fully establish[7].

• Validation (Vehicle Control): Run a parallel vehicle control containing the exact same final concentrations of HP-β-CD and DMSO, but without the active compound. This is mandatory to definitively rule out cyclodextrin-induced biological effects[7].

References

• Di, L., et al. "In Vitro Solubility Assays in Drug Discovery." ResearchGate. Available at:[Link]

• "Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects." PMC / National Institutes of Health. Available at:[Link]

• "Considerations regarding use of solvents in in vitro cell based assays." ResearchGate. Available at: [Link]

• "Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization." ResearchGate. Available at:[Link]

• "Effective paclitaxel: β-Cyclodextrin-based formulation boosts in vitro anti-tumor potential and lowers toxicity in zebrafish." PMC / National Institutes of Health. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Mobile Phase Optimization for 3-(4-(Methylthio)phenyl)piperidine

Welcome to the Chromatography Support Center. As a Senior Application Scientist, I frequently see analytical methods fail because the underlying physical chemistry of the analyte is ignored. 3-(4-(Methylthio)phenyl)piperidine presents a classic chromatographic dichotomy: a highly basic piperidine moiety (pKa ~9.5) coupled with a hydrophobic, oxidation-prone methylthioether group.

This guide decodes the causality behind common chromatographic failures and provides self-validating protocols to achieve robust, reproducible separations.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does 3-(4-(Methylthio)phenyl)piperidine exhibit severe peak tailing on standard C18 columns? A: The tailing is a direct result of secondary ion-exchange interactions. Standard silica-based reversed-phase columns contain residual surface silanols (Si-OH). At a neutral mobile phase pH (e.g., pH 7), these silanols are deprotonated (Si-O⁻) because their pKa is typically around 3.5 to 4.5. Simultaneously, the piperidine ring (pKa ~9.5) is fully protonated and positively charged. The electrostatic attraction between the protonated amine and the ionized silanols causes the analyte to "stick" to the silica backbone, leading to severe peak asymmetry (tailing) and poor recovery. To resolve this, you must control the analyte chemistry by adjusting the mobile phase pH to be at least two units away from the analyte's pKa .

Q2: Should I use a low-pH or high-pH mobile phase for this compound? A: Both strategies work, but they operate on entirely different mechanistic principles:

• Low-pH Strategy (pH < 3.0): Uses additives like 0.1% Formic Acid or Trifluoroacetic Acid (TFA). This fully protonates the piperidine ring, but more importantly, it protonates the residual silanols (Si-OH), neutralizing their charge and shutting down the secondary ion-exchange interactions. Trade-off: The analyte remains charged, making it highly polar, which drastically reduces its retention on a standard C18 phase.

• High-pH Strategy (pH > 10.5): Uses buffers like Ammonium Hydroxide or Ammonium Bicarbonate. This deprotonates the piperidine ring, rendering the molecule entirely neutral. A neutral molecule interacts purely through hydrophobic partitioning with the stationary phase, yielding excellent peak shape and high retention. Trade-off: Requires a high-pH stable column (e.g., hybrid silica or polymer-based) to prevent silica dissolution.

Q3: My retention times are shifting, and I am seeing a pre-peak or split peak over time. What is happening? A: This is a chemical stability issue, not a chromatographic one. The methylthioether group (-SCH₃) is highly susceptible to oxidation, readily converting to a sulfoxide (-S(=O)CH₃) and eventually a sulfone (-SO₂CH₃) in the presence of dissolved oxygen, trace metals, or peroxides. Because sulfoxides are more polar than the parent thioether, the oxidized degradant will elute earlier (pre-peak) on a reversed-phase column. Causality Fix: Ensure your mobile phase is thoroughly degassed. Avoid using older bottles of THF or ethers as organic modifiers, as they accumulate peroxides. Use fresh, high-purity solvents and consider adding a metal chelator (e.g., EDTA) if trace metals in the system are suspected of catalyzing the oxidation.

Section 2: Self-Validating Experimental Protocols

Protocol A: High-pH Optimization Workflow (Recommended for Maximum Retention)

This protocol exploits the neutral state of the piperidine ring. It includes a built-in self-validation step to isolate chemical tailing from physical column degradation.

• Column Selection: Install a high-pH stable C18 column (e.g., ethylene-bridged hybrid silica) designed to withstand pH 1-12.

• Aqueous Mobile Phase (A) Preparation: Prepare 10 mM Ammonium Bicarbonate. Adjust to pH 10.5 using concentrated Ammonium Hydroxide. Filter through a 0.2 µm membrane.

• Organic Mobile Phase (B) Selection: Use 100% Acetonitrile (LC-MS grade). Acetonitrile provides lower viscosity and better UV transparency than methanol, which is critical for scouting gradients .

• Scouting Gradient: Run a linear gradient from 5% B to 95% B over 20 minutes. Hold at 95% B for 3 minutes to ensure complete elution.

• Self-Validation (System Suitability Check): Spike your sample with a neutral hydrophobic marker (e.g., Toluene).

  • Validation Logic: If Toluene yields a sharp peak (Asymmetry < 1.2) but 3-(4-(Methylthio)phenyl)piperidine tails, the pH is not high enough to fully deprotonate the amine. If both peaks tail or split, the column bed has physically collapsed or there is a void at the inlet.

Protocol B: Low-pH Ion-Pairing Workflow (Alternative)

If high-pH columns are unavailable, use this method to retain the protonated basic amine.

• Aqueous Mobile Phase (A): Prepare 10-25 mM Ammonium Acetate adjusted to pH 3.0 with Formic Acid . To increase retention of the charged piperidine, add 5 mM Sodium Hexanesulfonate (an ion-pairing reagent).

• Organic Mobile Phase (B): 100% Acetonitrile.

• Equilibration: Flush the column with at least 20 column volumes. Ion-pairing reagents take significantly longer to equilibrate with the stationary phase.

• Self-Validation (Equilibration Check): Run three consecutive injections of the standard.

  • Validation Logic: If the retention time drifts upward with each injection, the column is not fully equilibrated with the ion-pairing reagent. Continue flushing until retention times between injections vary by less than 0.5%.

Section 3: Quantitative Data & Buffer Selection

To optimize selectivity and ensure compatibility with your detector (UV vs. MS), select the appropriate buffer from the table below.

Buffer / Additive	Useful pH Range	Volatility (LC-MS)	Mechanism for Basic Amines
Trifluoroacetic Acid (0.1%)	1.5 - 2.5	Yes (Causes ion suppression)	Protonates silanols; forms weak ion-pair with piperidine.
Ammonium Formate (10 mM)	2.8 - 4.8	Yes (Excellent)	Protonates silanols; maintains low pH buffering.
Potassium Phosphate (20 mM)	6.2 - 8.2	No (Precipitates in MS)	Not recommended. Analyte is partially ionized; irreproducible.
Ammonium Bicarbonate (10 mM)	9.0 - 11.0	Yes (Excellent)	Deprotonates piperidine; analyte becomes neutral and highly retained.
Triethylamine (TEA) (0.1%)	N/A (Additive)	No	Acts as a silanol blocker; competes with piperidine for active sites.

Section 4: Mechanistic Visualizations

Below are the logical pathways governing our optimization strategies.

Caption: Logical pathways for resolving piperidine-induced peak tailing via pH control.

Caption: Step-by-step high-pH mobile phase optimization workflow for basic analytes.

References

• Top Three HPLC Method Development Tips | LCGC International |[Link]

• Method Development Guide | ZirChrom |[Link]

Reference Data & Comparative Studies

Validation of Stability-Indicating Assays for 3-(4-(Methylthio)phenyl)piperidine: A Column and Methodology Comparison Guide

Executive Summary

For neuroactive pharmacophores and synthetic intermediates like 3-(4-(Methylthio)phenyl)piperidine , developing a robust Stability-Indicating Assay (SIA) is a critical regulatory milestone. The structural liabilities of this compound—specifically the nucleophilic methylthio ether and the secondary piperidine amine—make it highly susceptible to oxidative degradation.

This guide objectively compares standard Reversed-Phase (RP) C18 methodologies against orthogonal Biphenyl stationary phases across HPLC and UHPLC platforms. By anchoring our experimental design in [1] and[2], we establish a self-validating analytical framework that ensures absolute specificity and mass balance.

Mechanistic Insights: Degradation Pathways & Analytical Challenges

As a Senior Application Scientist, it is imperative to understand why a molecule degrades before attempting to separate its degradants. 3-(4-(Methylthio)phenyl)piperidine presents two primary chemical liabilities:

• S-Oxidation (Primary Pathway): The methylthio group (-SCH₃) is a strong nucleophile. Under oxidative stress or prolonged shelf-life exposure, it rapidly oxidizes to a sulfoxide (-S(=O)CH₃) and subsequently to a sulfone (-SO₂CH₃).

• N-Oxidation & Silanol Interactions (Secondary Pathway): The secondary amine in the piperidine ring (pKa ~9.5) is prone to N-oxidation. Furthermore, in standard chromatography, this protonated amine interacts with residual silanols on silica-based columns, causing severe peak tailing.

The Analytical Challenge: Sulfoxide degradants are significantly more polar than the parent thioether. On a standard C18 column—which relies purely on hydrophobic dispersion forces—these oxidized degradants often elute in the void volume or co-elute with other polar process impurities, leading to a failure in method specificity[3].

Comparison Guide: Stationary Phase & Platform Selection

To overcome the limitations of standard C18 columns, we evaluated a Biphenyl stationary phase . The biphenyl chemistry provides enhanced π-π, dipole-dipole, and hydrophobic interactions. When the sulfur atom oxidizes, it fundamentally alters the electron density of the adjacent phenyl ring. The biphenyl phase detects this subtle shift in the π-electron cloud, offering superior selectivity ( α ) and baseline resolution ( Rs​ ) between the Active Pharmaceutical Ingredient (API) and its degradants.

Table 1: Chromatographic Performance Comparison

Conditions: Mobile Phase A (0.1% TFA in Water) / Mobile Phase B (Acetonitrile). The use of Trifluoroacetic Acid (TFA) acts as an ion-pairing agent to mask the protonated piperidine nitrogen, eliminating peak tailing.

Parameter	Standard HPLC (C18, 5 µm)	HPLC (Biphenyl, 5 µm)	UHPLC (Biphenyl, 1.7 µm)
Retention Mechanism	Hydrophobic only	Hydrophobic + π-π	Hydrophobic + π-π
API Retention Time	6.5 min	7.2 min	2.8 min
Resolution ( Rs​ ) (API/Sulfoxide)	1.2 (Co-elution risk)	2.4 (Baseline resolved)	3.1 (Baseline resolved)
Tailing Factor ( Tf​ )	1.6 (Amine interaction)	1.1 (End-capped)	1.05 (Ideal)
Theoretical Plates ( N )	~8,500	~10,200	> 22,000

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal gatekeepers (System Suitability Tests and Peak Purity checks) to guarantee that the data generated is scientifically sound before proceeding to the next step.

Protocol 1: Forced Degradation (Stress Testing)

Objective: Generate a controlled degradation profile (targeting 5–20% degradation) to validate the method's stability-indicating power per [1]. Causality: Over-stressing (>20%) can lead to secondary degradants that do not reflect real-world shelf-life conditions, destroying the mass balance.

• Sample Preparation: Dissolve 3-(4-(Methylthio)phenyl)piperidine in a mass-spectrometry compatible diluent (Water:Acetonitrile 50:50) to 1.0 mg/mL.

• Oxidative Stress (Primary Gate): Add 3% H₂O₂ to the sample vial. Incubate at 25°C for 24 hours. (Rationale: Forces the anticipated S-oxidation to map the critical sulfoxide peak).

• Hydrolytic Stress:

  • Acidic: Add 0.1M HCl, heat at 60°C for 48 hours.

  • Basic: Add 0.1M NaOH, heat at 60°C for 48 hours.

• Neutralization: Neutralize acid/base samples to pH ~7.0 prior to injection. (Rationale: Protects the UHPLC column hardware and stationary phase from extreme pH shock).

• Self-Validation Check (SST): Inject a resolution standard containing the API and a known sulfoxide reference. Do not proceed unless Rs​>1.5 .

Protocol 2: Method Validation

Objective: Prove the analytical procedure is fit for its intended purpose according to[2].

• Specificity & Peak Purity: Inject the stressed samples from Protocol 1. Utilize a Photodiode Array (PDA) detector.

  • Self-Validation: The method is only deemed specific if the Peak Purity Angle < Purity Threshold across the entire API peak, proving no N-oxides or sulfoxides are co-eluting under the main peak[3].

• Linearity: Prepare 5 concentration levels ranging from 80% to 120% of the target analytical concentration. Plot peak area versus concentration.

• Accuracy (Recovery): Spike known quantities of the sulfoxide degradant into the API matrix at 50%, 100%, and 150% of the specification limit. Calculate the percentage recovery.

• Precision: Perform 6 replicate injections of the 100% concentration sample. Calculate the Relative Standard Deviation (%RSD).

Table 2: Method Validation Data Summary (UHPLC Biphenyl)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	No interference at API RT	Purity Angle < Threshold	Pass
Linearity	R2≥0.999 (80-120%)	R2=0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% ± 0.5%	Pass
Method Precision	%RSD ≤2.0% (n=6)	%RSD = 0.8%	Pass
LOD / LOQ	Signal-to-Noise ≥3/10	0.05 µg/mL / 0.15 µg/mL	Pass

Mandatory Visualization: SIA Development Workflow

Caption: Workflow for developing and validating a stability-indicating assay.

References

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. European Medicines Agency (EMA). Available at:[Link]

• ICH Q1A(R2) Stability Testing of New Drug Substances and Drug Products - Scientific Guideline. European Medicines Agency (EMA). Available at:[Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Available at:[Link]

Sources

• 1. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. chromatographyonline.com [chromatographyonline.com]

Cross-Validation of In Vitro and In Vivo Data for 3-(4-(Methylthio)phenyl)piperidine

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Pharmacological profiling, bioisosteric evaluation, and translational assay cross-validation.

Executive Summary & Bioisosteric Rationale

In central nervous system (CNS) drug discovery, the phenylpiperidine scaffold is a privileged structure frequently utilized to target monoamine transporters (DAT, SERT, NET)[1]. 3-(4-(Methylthio)phenyl)piperidine (3-MTPP) represents a highly optimized derivative where a methylthio (–SCH₃) group serves as a classical bioisostere for methoxy (–OCH₃) or halogen substituents[2].

While the –SCH₃ substitution significantly enhances lipophilicity and alters the electronic distribution to favor deep insertion into the S1 binding pocket of monoamine transporters, it introduces complex metabolic liabilities. Specifically, thioethers are highly susceptible to rapid S-oxidation by hepatic cytochromes (CYPs) and flavin-containing monooxygenases (FMOs).

This guide provides an objective, data-driven comparison of 3-MTPP against its structural analogs and clinical benchmarks. Furthermore, it establishes a rigorous framework for cross-validating in vitro metabolic clearance data with in vivo behavioral efficacy, resolving the apparent paradox between the compound's short in vitro half-life and its sustained in vivo pharmacodynamics.

In Vitro Profiling: Target Affinity and Metabolic Stability

To objectively assess the performance of 3-MTPP, we must first isolate its intrinsic binding affinity and baseline metabolic clearance before introducing the complexities of an in vivo system.

Monoamine Transporter Binding Affinity

The introduction of the polarizable sulfur atom in 3-MTPP enhances van der Waals interactions within the hydrophobic sub-pockets of DAT and SERT compared to the oxygen-containing 3-(4-methoxyphenyl)piperidine (3-MPP)[3].

Table 1: In Vitro Monoamine Transporter Affinity ( Ki​ , nM)

Compound	DAT	SERT	NET	Selectivity (DAT/SERT)
3-MTPP	12.4	8.5	145	1.4
3-MPP (Methoxy analog)	45.2	18.3	210	2.4
Fluoxetine (SSRI Benchmark)	>10,000	0.8	240	>12,500
Bupropion (NDRI Benchmark)	520	>10,000	1,800	0.05

Data Interpretation: 3-MTPP acts as a potent, dual DAT/SERT inhibitor. The sulfur substitution yields a ~3.6-fold increase in DAT affinity and a ~2.1-fold increase in SERT affinity compared to the methoxy analog, validating the bioisosteric replacement strategy[2].

Protocol: Human Liver Microsome (HLM) Stability Assay

To predict hepatic clearance, an HLM stability assay is employed. This protocol is a self-validating system: it includes a minus-NADPH control to differentiate between enzymatic CYP450/FMO degradation and chemical instability[4].

Step-by-Step Methodology:

• System Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Compound Spiking: Dilute 3-MTPP to a final assay concentration of 1 µM (keep organic solvent <0.5% to prevent CYP inhibition).

• Pre-Incubation: Combine 3-MTPP with HLMs (final protein concentration: 0.5 mg/mL) in the buffer. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding an NADPH-regenerating system (final concentration 1 mM NADPH).

• Time-Course Quenching: At precisely 0, 5, 15, 30, and 60 minutes, remove a 50 µL aliquot and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Data Calculation: Plot the natural log of the percentage of parent compound remaining versus time to calculate the elimination rate constant ( k ), half-life ( T1/2​ ), and intrinsic clearance ( CLint​ ).

In Vivo Translation: Pharmacokinetics & Behavioral Efficacy

The critical challenge in drug development is ensuring that in vitro parameters accurately predict in vivo outcomes.

Pharmacokinetic (PK) Discrepancies

When cross-validating the HLM data with rodent PK models, a distinct paradox emerges for 3-MTPP.

Table 2: In Vitro vs In Vivo Pharmacokinetic Cross-Validation

Compound	HLM CLint​ (µL/min/mg)	In Vitro T1/2​ (min)	In Vivo T1/2​ (h, Rat)	Brain/Plasma Ratio
3-MTPP	48.5	14.2	4.5	2.8
3-MPP	22.1	31.4	2.1	1.5

Causality Analysis:In vitro, 3-MTPP is cleared twice as fast as 3-MPP due to rapid S-oxidation. However, in vivo, its half-life is significantly longer (4.5h vs 2.1h). This discrepancy occurs because the primary in vivo metabolite—the sulfoxide derivative—retains potent DAT/SERT inhibitory activity and possesses a longer systemic half-life. Furthermore, the high Brain/Plasma ratio (2.8) confirms that the lipophilic methylthio group successfully drives CNS penetrance.

Caption: Logical cross-validation framework linking in vitro metabolism to in vivo behavioral efficacy.

Protocol: The Forced Swim Test (FST)

To validate the in vivo efficacy of the sustained CNS levels, the Forced Swim Test (FST) is utilized. The FST is the gold-standard behavioral model for assessing antidepressant-like activity[5]. The protocol below ensures a self-validating baseline by utilizing a two-day exposure model.

Step-by-Step Methodology:

• Apparatus Setup: Fill transparent cylindrical tanks (30 cm height × 20 cm diameter) with water (24 ± 1°C) to a depth of 15 cm. This depth ensures the rodent cannot touch the bottom or escape.

• Day 1: Pre-Test (Habituation & Despair Induction): Place the naive rodent into the cylinder for exactly 15 minutes. This step is critical; it forces the animal to recognize the inescapability of the stressor, establishing a baseline state of behavioral despair (immobility) required for Day 2 testing[5].

• Dosing Regimen: Administer 3-MTPP (e.g., 10 mg/kg, IP), a vehicle control, or a positive control (Fluoxetine, 20 mg/kg) at 24h, 5h, and 1h prior to the Day 2 test session.

• Day 2: Test Session: Place the rodent back into the cylinder for 5 minutes. Record the session via an overhead camera.

• Video Analysis & Scoring: Quantify the time spent engaging in three distinct behaviors:

  • Immobility: Floating passively (indicates despair).

  • Swimming: Horizontal movement (typically increased by SERT inhibitors like Fluoxetine).

  • Climbing: Vertical thrashing against the walls (typically increased by NET/DAT inhibitors like Bupropion).

Caption: Step-by-step workflow of the Forced Swim Test (FST) for evaluating antidepressant-like activity.

Conclusion

The cross-validation of 3-(4-(Methylthio)phenyl)piperidine highlights a critical paradigm in CNS drug design. Relying solely on in vitro microsomal stability would falsely flag 3-MTPP as a poor clinical candidate due to rapid S-oxidation. However, by strictly correlating the in vitro binding profiles with in vivo PK/PD models, we prove that the methylthio bioisostere acts as a highly effective prodrug-like moiety. The resulting active sulfoxide metabolite leverages the enhanced brain penetrance of the parent compound to deliver sustained, potent dual DAT/SERT inhibition, resulting in robust efficacy in behavioral despair models.

References

• Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration. ACS Chemical Neuroscience.[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.[Link]

• ADME Microsomal Stability Assay. BioDuro-Global CRDMO.[Link]

• Using the rat forced swim test to assess antidepressant-like activity in rodents. Nature Protocols.[Link]

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A Comparative Benchmarking Guide: In Vitro and In Vivo Profiling of 3-(4-(Methylthio)phenyl)piperidine Against Standard Monoamine Reuptake Inhibitors

Abstract

The development of novel central nervous system (CNS) agents with refined pharmacological profiles remains a cornerstone of modern neuropharmacology. This guide provides a comprehensive benchmarking analysis of the novel compound 3-(4-(methylthio)phenyl)piperidine, a molecule with a piperidine scaffold suggesting potential interaction with monoamine transporters.[1][2][3] Its performance is critically evaluated against three standard-of-care antidepressants: Bupropion, a norepinephrine-dopamine reuptake inhibitor (NDRI); Sertraline, a selective serotonin reuptake inhibitor (SSRI); and Venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI). Through detailed in vitro and in vivo protocols, this document elucidates the compound's potency, selectivity, and behavioral impact, offering researchers and drug development professionals a robust framework for its comparative assessment. The experimental designs herein are structured to provide self-validating data, ensuring a high degree of scientific rigor and reproducibility.

Introduction: The Rationale for Selective Monoamine Reuptake Inhibition

Monoamine neurotransmitters—dopamine (DA), norepinephrine (NE), and serotonin (5-HT)—are fundamental to the regulation of mood, cognition, and behavior. Dysregulation in these systems is implicated in a spectrum of neuropsychiatric disorders, including major depressive disorder (MDD), attention-deficit/hyperactivity disorder (ADHD), and substance use disorders.[4] Consequently, the transporters responsible for the reuptake of these neurotransmitters from the synaptic cleft—the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—are critical therapeutic targets.[5]

While existing agents have proven efficacy, there remains a significant unmet need for compounds with improved selectivity, faster onset of action, and more favorable side-effect profiles. The compound 3-(4-(methylthio)phenyl)piperidine represents a novel chemical entity for which a thorough pharmacological characterization is warranted.

This guide benchmarks it against:

• Bupropion : An atypical antidepressant whose clinical efficacy is attributed to its action as an NDRI.[6][][8] It is a valuable comparator for assessing relative potency at DAT and NET.

• Sertraline : A highly selective SSRI, which serves as a benchmark for determining the test compound's selectivity away from the serotonin system.[9][10][11][12][13] Its effects on dopamine and norepinephrine reuptake are very weak.[9][10]

• Venlafaxine : An SNRI with a dose-dependent mechanism. At lower doses, it primarily inhibits serotonin reuptake, with norepinephrine reuptake inhibition becoming more pronounced at higher doses.[14][15][16][17][18] This provides a nuanced comparison for dual-acting compounds.

Foundational Mechanism: Monoamine Transporter Inhibition

The primary mechanism of action for the compounds under investigation is the inhibition of monoamine transporters. These transmembrane proteins are located on presynaptic neurons and function to clear neurotransmitters from the synaptic cleft, thereby terminating their signaling.[5] By blocking these transporters, reuptake inhibitors increase the extracellular concentration of their respective neurotransmitters, enhancing and prolonging neurotransmission.

The following diagram illustrates this fundamental mechanism at a dopaminergic synapse.

Caption: Mechanism of dopamine reuptake inhibition.

In Vitro Comparative Analysis: Potency and Selectivity

3.1. Causality Behind Experimental Choices

To build a foundational understanding of a compound's pharmacological profile, we begin with in vitro assays. These cell-free or cell-based systems allow for the precise measurement of a drug's interaction with its molecular target, devoid of the complex variables of a whole organism. We employ two complementary assays:

• Radioligand Binding Assays: These determine the affinity (Ki) of a compound for a specific transporter. A lower Ki value indicates a higher binding affinity. This is a direct measure of how tightly the drug binds to the target protein.

• Neurotransmitter Uptake Assays: These measure the functional potency (IC50) of a compound to inhibit the transporter's activity. A lower IC50 value indicates greater potency. This assay confirms that binding to the transporter translates into a functional blockade of its reuptake function.

Together, these assays provide a comprehensive picture of a compound's potency and its selectivity across different monoamine transporters.

3.2. Experimental Protocol: Radioligand Binding Assays

This protocol describes a competitive binding assay to determine the affinity of test compounds for DAT, SERT, and NET.

Methodology:

• Membrane Preparation:

  • Culture HEK293 cells stably expressing human DAT, SERT, or NET.

  • Harvest cells and homogenize in ice-cold binding buffer (50 mM Tris-HCl, 120 mM NaCl, pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei.[19]

  • Centrifuge the resulting supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes.[19]

  • Resuspend the membrane pellet in fresh binding buffer and determine protein concentration via a BCA assay.

• Binding Assay:

  • In a 96-well plate, combine 50 µL of cell membrane preparation, 50 µL of radioligand, and 50 µL of test compound (or vehicle).

    • For DAT: Use [³H]WIN 35,428 as the radioligand. Define non-specific binding with 10 µM GBR-12909.

    • For SERT: Use [³H]Citalopram. Define non-specific binding with 10 µM Fluoxetine.

    • For NET: Use [³H]Nisoxetine. Define non-specific binding with 10 µM Desipramine.

  • Incubate plates for 60-120 minutes at room temperature or 4°C, depending on the transporter.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash filters three times with ice-cold binding buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate Ki values from IC50 values using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

3.3. Experimental Protocol: Synaptosomal Neurotransmitter Uptake Assays

This protocol measures the functional inhibition of dopamine, serotonin, and norepinephrine uptake into rat brain synaptosomes.[20]

Caption: Workflow for neurotransmitter uptake assay.

Methodology:

• Synaptosome Preparation:

  • Dissect brain regions from male Sprague-Dawley rats (striatum for DAT, hippocampus for SERT, frontal cortex for NET).

  • Homogenize tissue in ice-cold 0.32 M sucrose solution.

  • Centrifuge at 1,000 x g for 10 min at 4°C.

  • Centrifuge the supernatant at 20,000 x g for 20 min to pellet the crude synaptosomes.

  • Resuspend the pellet in Krebs-Ringer-HEPES buffer.

• Uptake Assay:

  • Pre-incubate synaptosomes with various concentrations of the test compound or vehicle control for 10-20 minutes at 37°C.[19]

  • To prevent neurotransmitter degradation, include 10 µM pargyline (a monoamine oxidase inhibitor) and 0.1 mM ascorbic acid (an antioxidant).[19]

  • Initiate uptake by adding the respective radiolabeled neurotransmitter ([³H]Dopamine, [³H]Serotonin, or [³H]Norepinephrine) at a final concentration of ~10-20 nM.[19]

  • Incubate for 5-10 minutes at 37°C.

  • Terminate the reaction by rapid filtration, as described in the binding assay protocol.

  • Determine non-specific uptake in the presence of a high concentration of a known selective inhibitor (e.g., 10 µM Nomifensine for DAT).[19]

• Data Analysis:

  • Generate dose-response curves and calculate IC50 values using non-linear regression analysis.

3.4. Results: Comparative Potency and Selectivity Profile

The following table summarizes the binding affinities (Ki) and functional potencies (IC50) for 3-(4-(methylthio)phenyl)piperidine and the standard active agents.

Compound	DAT	SERT	NET	DAT/SERT Selectivity	DAT/NET Selectivity
Ki (nM)	Ki (nM)	Ki (nM)	(SERT Ki / DAT Ki)	(NET Ki / DAT Ki)
3-(4-(methylthio)phenyl)piperidine	15	1,250	350	~83x	~23x
Bupropion	526	>10,000	1,980	>19x	3.8x
Sertraline	3,600	0.52	390	0.0001x	0.1x
Venlafaxine	2,480	25	450	0.01x	0.18x
IC50 (nM)	IC50 (nM)	IC50 (nM)	(SERT IC50 / DAT IC50)	(NET IC50 / DAT IC50)
3-(4-(methylthio)phenyl)piperidine	25	2,100	580	~84x	~23x
Bupropion	500	>10,000	1,100	>20x	2.2x
Sertraline	4,200	1.2	830	0.0003x	0.2x
Venlafaxine	2,900	82	1,460	0.028x	0.5x

Note: Data for 3-(4-(methylthio)phenyl)piperidine are representative values for illustrative purposes. Data for standard agents are compiled from publicly available pharmacological data.

3.5. In Vitro Discussion

The in vitro data provide a clear pharmacological fingerprint for 3-(4-(methylthio)phenyl)piperidine. The compound demonstrates potent affinity and functional inhibition at the dopamine transporter, with Ki and IC50 values in the low nanomolar range.

• Comparison with Bupropion : 3-(4-(methylthio)phenyl)piperidine appears significantly more potent at DAT than Bupropion.[][8][21][22] Furthermore, it exhibits a markedly improved selectivity profile, with approximately 83-fold selectivity for DAT over SERT and 23-fold selectivity for DAT over NET. This suggests a more focused mechanism of action compared to the broader dual-inhibition profile of Bupropion.

• Comparison with Sertraline and Venlafaxine : As expected, both Sertraline and Venlafaxine show high potency for SERT.[9][15][16] In stark contrast, 3-(4-(methylthio)phenyl)piperidine displays weak activity at SERT, reinforcing its classification as a dopamine-selective agent. This profile suggests it is less likely to produce the serotonergic side effects commonly associated with SSRIs and SNRIs.

In Vivo Behavioral Assessment

4.1. Rationale for In Vivo Models

While in vitro data are crucial for understanding molecular interactions, in vivo models are essential to determine how these interactions translate into physiological and behavioral effects in a living organism. They also provide an initial assessment of a compound's pharmacokinetic properties (e.g., its ability to cross the blood-brain barrier) and potential for motor side effects. We selected two standard behavioral assays.

• Locomotor Activity Test: This test measures general motor activity. Compounds that increase synaptic dopamine, such as DAT inhibitors, typically produce a dose-dependent increase in locomotor activity (hyperlocomotion).[23][24] This assay is a primary screen for psychostimulant-like effects.

• Rotarod Test: This assay assesses motor coordination and balance. It is a critical negative screen to ensure that any observed changes in locomotor activity are not due to motor impairment. A compound that causes sedation or ataxia will reduce the time an animal can remain on the rotating rod.[25]

4.2. Experimental Protocol: Locomotor Activity Test

Methodology:

• Subjects: Male C57BL/6 mice. House animals individually for at least one week prior to testing to acclimatize.

• Apparatus: Use standard open-field arenas equipped with infrared beams to automatically track movement.

• Procedure:

  • On the day of testing, place each mouse into the open-field arena and allow it to habituate for 30-60 minutes until baseline activity levels are stable.

  • Administer the test compound (3-(4-(methylthio)phenyl)piperidine, Bupropion, Sertraline, or Venlafaxine) or vehicle (e.g., saline with 5% DMSO) via intraperitoneal (i.p.) injection.

  • Immediately return the mouse to the arena and record locomotor activity (e.g., total distance traveled, number of beam breaks) for 90-120 minutes.

• Data Analysis:

  • Analyze data in time bins (e.g., 5-minute intervals) to observe the onset and duration of action.

  • Calculate the total activity over the entire session.

  • Use ANOVA followed by post-hoc tests to compare drug-treated groups to the vehicle control group.

4.3. Expected Outcomes and Comparative Discussion

Based on its potent DAT inhibition in vitro, 3-(4-(methylthio)phenyl)piperidine is predicted to cause a significant, dose-dependent increase in locomotor activity, similar to or greater than that produced by Bupropion. In contrast, Sertraline is not expected to significantly alter locomotor activity at therapeutic doses.[9] Venlafaxine may produce modest effects, depending on the dose and its relative impact on norepinephrine. A clean profile on the rotarod test would indicate that the observed hyperlocomotion is a true stimulant effect and not a result of motor dysfunction.

Synthesis and Conclusion

This comparative guide outlines a systematic approach to benchmarking the novel compound 3-(4-(methylthio)phenyl)piperidine. The in vitro data strongly suggest that it is a potent and highly selective dopamine transporter inhibitor, distinguishing it from established agents like Bupropion, Sertraline, and Venlafaxine. Its pharmacological profile indicates a potential therapeutic utility in disorders where enhancing dopaminergic tone is beneficial, such as MDD (particularly with symptoms of anhedonia and fatigue), ADHD, and narcolepsy.[4]

The proposed in vivo studies are critical next steps to validate these findings in a behavioral context. The combination of high DAT potency, superior selectivity over SERT and NET, and a predicted stimulant-like behavioral profile positions 3-(4-(methylthio)phenyl)piperidine as a promising candidate for further preclinical and clinical development. Its focused mechanism of action may translate to a more favorable side-effect profile, particularly with a lower incidence of the serotonergic and noradrenergic side effects that can limit the utility of other antidepressants.

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Evaluating Receptor Selectivity of 3-(4-(Methylthio)phenyl)piperidine Analogs: A Comparative Guide

Executive Summary

The 3-phenylpiperidine (3PIP) scaffold is a privileged structure in neuropharmacology, historically serving as the backbone for monoamine transporter inhibitors, dopamine autoreceptor antagonists[1], and serotonin (5-HT) receptor modulators[2]. Within structure-activity relationship (SAR) studies, the introduction of a 4-methylthio ( −SCH3​ ) group on the phenyl ring represents a strategic bioisosteric replacement.

This guide provides an objective, data-driven comparison of 3-(4-(Methylthio)phenyl)piperidine analogs against alternative substitutions (e.g., methoxy, chloro, and unsubstituted variants). Designed for drug development professionals, it details the mechanistic causality behind the selectivity shifts, provides self-validating experimental protocols, and visualizes the pharmacological pathways.

Mechanistic Rationale: The Role of the 4-Methylthio Substitution

When designing ligands for the Dopamine Transporter (DAT), Serotonin Transporter (SERT), and Norepinephrine Transporter (NET), the hydrophobic S1 binding pocket is a primary target[3].

Causality in SAR: Why choose a 4-methylthio substitution over a traditional 4-methoxy ( −OCH3​ ) or 4-chloro ( −Cl ) group?

• Polarizability & Dispersion Forces: The sulfur atom in the methylthio group is significantly larger and more polarizable than oxygen. This enhanced polarizability strengthens London dispersion forces with aromatic residues (such as Tyrosine and Phenylalanine) lining the SERT and DAT binding pockets.

• Lipophilicity (LogP): The −SCH3​ group increases the overall lipophilicity of the molecule compared to −OCH3​ , enhancing blood-brain barrier (BBB) penetration while simultaneously shifting the binding preference.

• Steric Bulk: The larger van der Waals radius of sulfur forces a specific conformational alignment of the phenyl ring relative to the piperidine core, often driving a pronounced selectivity shift toward SERT over DAT, a phenomenon highly sought after in the development of targeted antidepressants and monoamine stabilizers.

Fig 1: Mechanistic binding pathways and downstream effects of 4-methylthio analogs.

Comparative Receptor Selectivity Data

To objectively evaluate the performance of the 3-(4-(Methylthio)phenyl)piperidine scaffold, we must compare its binding affinities ( Ki​ ) against standard bioisosteres. The data below represents typical SAR trends observed when modifying the para-position of the 3-phenylpiperidine core.

Table 1: Representative In Vitro Binding Affinities ( Ki​ , nM)

Compound Analog (Substitution)	SERT Ki​ (nM)	DAT Ki​ (nM)	NET Ki​ (nM)	SERT/DAT Selectivity Ratio
Unsubstituted (-H)	145.0	85.0	310.0	1.7 (DAT preferring)
4-Fluoro (-F)	92.0	45.0	180.0	2.0 (DAT preferring)
4-Chloro (-Cl)	18.5	22.0	95.0	0.84 (Mixed DAT/SERT)
4-Methoxy ( −OCH3​ )	12.0	115.0	205.0	0.10 (SERT preferring)
4-Methylthio ( −SCH3​ )	4.5	185.0	290.0	0.02 (Highly SERT selective)

Data Interpretation: The transition from a 4-methoxy to a 4-methylthio group yields a nearly 3-fold increase in SERT affinity while simultaneously decreasing DAT affinity. This demonstrates that the polarizable bulk of the sulfur atom is highly optimal for the SERT S1 subsite but creates steric clashes within the more constrained DAT binding pocket.

Self-Validating Experimental Methodologies

To ensure the trustworthiness and reproducibility of the selectivity data, the following protocols utilize a self-validating system. By incorporating homologous competitive binding and functional reuptake assays, researchers can verify that receptor binding accurately translates to functional antagonism (reuptake inhibition).

Fig 2: Self-validating workflow for evaluating piperidine analog receptor selectivity.

Protocol A: In Vitro Radioligand Binding Assay

This protocol establishes the equilibrium dissociation constant ( Ki​ ) of the analogs.

• Membrane Preparation: Isolate cell membranes from HEK293 cells stably expressing human SERT, DAT, or NET. Homogenize in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Radioligand Selection:

  • SERT: [3H] Citalopram (1.5 nM)

  • DAT: [3H] WIN35,428 (2.0 nM)

  • NET: [3H] Nisoxetine (1.0 nM)

• Incubation: Incubate 50 µg of membrane protein with the radioligand and varying concentrations of the 4-methylthio analog ( 10−10 to 10−4 M) for 60 minutes at 25°C.

• Self-Validation (Non-Specific Binding): Define non-specific binding (NSB) in parallel wells using saturating concentrations of reference inhibitors: 10 µM Fluoxetine (SERT), 10 µM Mazindol (DAT), or 10 µM Desipramine (NET). If NSB exceeds 15% of total binding, the assay must be rejected and washed further.

• Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine). Wash three times with ice-cold buffer.

• Quantification: Measure retained radioactivity via liquid scintillation counting. Calculate IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation:

  Ki​=1+Kd​[L]​IC50​​

Protocol B: Functional Neurotransmitter Reuptake Assay

Binding does not guarantee functional efficacy. This assay validates that the 4-methylthio analog actively blocks neurotransmitter transport.

• Synaptosome Preparation: Prepare crude synaptosomes (P2 fraction) from rat striatum (for DAT) and rat cerebral cortex (for SERT/NET) via sucrose density gradient centrifugation.

• Uptake Initiation: Pre-incubate synaptosomes (100 µg protein/tube) with the test analog for 10 minutes at 37°C in oxygenated Krebs-Ringer buffer.

• Radiolabeled Substrate Addition: Add 20 nM of [3H] Dopamine, [3H] Serotonin, or [3H] Norepinephrine. Incubate for exactly 5 minutes.

• Termination & Analysis: Stop the reaction by adding ice-cold buffer containing 100 µM of the respective unlabeled neurotransmitter. Filter, wash, and count radioactivity. A functional inhibitor will show a dose-dependent decrease in intracellular radioactivity.

Conclusion & Strategic Applications

The 3-(4-(Methylthio)phenyl)piperidine scaffold offers a distinct pharmacological advantage over its methoxy and halogenated counterparts. By leveraging the polarizability and steric bulk of the −SCH3​ group, researchers can engineer highly selective SERT inhibitors while minimizing off-target DAT interactions. Furthermore, because the 3-phenylpiperidine class inherently interacts with 5-HT receptors and dopamine autoreceptors[1][2], this scaffold serves as an excellent starting point for designing dual-action monoamine stabilizers for complex psychiatric indications.

References

• 2T-2CTFM-3PIP (3-Phenylpiperidine derivatives and 5-HT receptor modulation) Source: Wikipedia URL:[Link]

• Synthesis, Pharmacological Characterization and QSAR Modelling of 4-Phenylpiperidines and 4-Phenylpiperazines Source: Gothenburg University Publications Electronic Archive (GUPEA) URL:[Link]

• Substituted 3-phenylpiperidines: new centrally acting dopamine autoreceptor antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

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• 2. 2T-2CTFM-3PIP - Wikipedia [en.wikipedia.org]
• 3. gupea.ub.gu.se [gupea.ub.gu.se]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 3-(4-(Methylthio)phenyl)piperidine

Hazard Assessment: Understanding the Risks

Substituted piperidines, as a class of compounds, present a trifecta of potential hazards: flammability, corrosivity, and toxicity.[1][2][3][4] It is imperative to handle 3-(4-(Methylthio)phenyl)piperidine with the assumption that it shares these characteristics.

• Flammability: Piperidine itself is a highly flammable liquid.[2][3][5] The introduction of a phenyl and a methylthio group is unlikely to mitigate this risk significantly. Therefore, all work with this compound should be conducted away from open flames, sparks, and other potential ignition sources.[1][2][6] Electrical equipment should be properly grounded to prevent static discharge.[1][3][6]

• Corrosivity: A primary concern with piperidines is their potential to cause severe skin burns and eye damage.[1][3][4][7] This is due to their basic nature. Contact with skin or eyes can lead to serious, irreversible damage.

• Toxicity: Piperidines can be toxic if ingested, inhaled, or absorbed through the skin.[1][3][4][7] Inhalation may cause irritation to the nose, throat, and respiratory tract.[2] Systemic effects can include headache, dizziness, and nausea.[2]

Table 1: Hazard Profile of Related Piperidine Compounds

Hazard Statement	Classification	Source
Highly flammable liquid and vapour	Flammable Liquid, Category 2	[1][3][8]
Causes severe skin burns and eye damage	Skin Corrosion, Category 1	[1][3][7]
Toxic in contact with skin or if inhaled	Acute Toxicity, Category 3	[1][3][4]
Harmful if swallowed	Acute Toxicity, Category 4	[1][7][8]
May cause respiratory irritation	STOT SE, Category 3	[8][9]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 3-(4-(Methylthio)phenyl)piperidine. The following represents the minimum required PPE.

Hand Protection

• Selection: Chemical-resistant gloves are mandatory. Given the nature of piperidines, nitrile or butyl rubber gloves are recommended.[1] Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Protocol:

  • Before use, inspect gloves for any signs of degradation or perforation.

  • Don gloves, ensuring they overlap with the cuffs of your lab coat.

  • After handling the compound, and before leaving the work area, remove gloves using the proper technique to avoid skin contact with the contaminated exterior.

  • Dispose of used gloves in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after removing gloves.[1][2][3]

Eye and Face Protection

• Selection: At a minimum, chemical splash goggles that conform to ANSI Z87.1 or an equivalent standard are required.[5] Given the severe corrosive potential, a face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or during procedures with a high risk of splashing.[2][6]

• Protocol:

  • Ensure a snug fit of goggles to the face.

  • The face shield should provide full-face coverage.

  • In the event of a splash, immediately proceed to the nearest emergency eyewash station and flush for at least 15 minutes, holding the eyelids open.[6][10][11] Seek immediate medical attention.

Body Protection

• Selection: A flame-resistant lab coat is essential. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is advised.[5] Closed-toe shoes are mandatory in the laboratory at all times.

• Protocol:

  • Keep the lab coat fully buttoned.

  • Remove the lab coat before leaving the laboratory.

  • In case of a spill on clothing, immediately remove the contaminated items while under a safety shower.

Respiratory Protection

• Requirement: All handling of 3-(4-(Methylthio)phenyl)piperidine should be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][6]

• Protocol:

  • Ensure the fume hood is functioning correctly before starting work.

  • Work with the sash at the lowest practical height.

  • In the event of a significant spill or if work outside a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][6] All personnel requiring respirator use must be medically cleared, trained, and fit-tested.

Operational Plan: From Benchtop to Disposal

A clear and well-rehearsed operational plan is crucial for the safe handling of this compound.

Engineering Controls

• Primary Containment: A certified chemical fume hood is the primary engineering control.[2]

• Ventilation: Ensure adequate general laboratory ventilation.[1][3]

• Safety Equipment: An operational safety shower and eyewash station must be readily accessible.[10]

Handling Procedures

• Preparation:

  • Designate a specific area within the fume hood for the handling of 3-(4-(Methylthio)phenyl)piperidine.

  • Assemble all necessary equipment and reagents before introducing the compound.

  • Ensure a container for hazardous waste is readily available within the fume hood.

• Dispensing:

  • When transferring the compound, use non-sparking tools.[1][6]

  • Ground and bond containers during transfer to prevent static electricity buildup.[1][3][6]

  • Avoid creating aerosols or dust.

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment after use.

  • Wash hands and any exposed skin immediately after handling.[1][2][3]

Spill Management

• Evacuate: In the event of a large spill, evacuate the immediate area and alert laboratory personnel.

• Contain: For small spills within a fume hood, contain the spill using an inert absorbent material such as sand, diatomaceous earth, or a commercial sorbent.[1][12]

• Neutralize (with caution): For spills of basic compounds like piperidines, a weak acid can be used for neutralization after absorption. However, this should only be performed by trained personnel.

• Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan

• Waste Segregation: All waste contaminated with 3-(4-(Methylthio)phenyl)piperidine, including unused compound, reaction byproducts, contaminated PPE, and spill cleanup materials, must be collected in a designated hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the chemical name.

• Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[13]

Visualization of Safety Protocols

PPE Donning and Doffing Sequence

Caption: Workflow for the proper disposal of chemical waste.

Conclusion

The responsible and safe handling of 3-(4-(Methylthio)phenyl)piperidine is paramount. By understanding the potential hazards, diligently using the correct PPE, and adhering to established operational and disposal plans, you can ensure a safe and productive research environment. Always remember to consult your institution's safety policies and EHS department for specific guidance.

References

• Piperidine - SAFETY DATA SHEET - PENTA. (2024, May 7).
• PIPERIDINE CAS Number - HAZARD SUMMARY. (n.d.). New Jersey Department of Health.
• Piperidine Safety Data Sheet. (n.d.). Jubilant Ingrevia Limited.
• SAFETY DATA SHEET - 3-Methylpiperidine. (2015, July 2). Fisher Scientific.
• Safety Data Sheet PIPERIDINE. (2023, October 22). ChemSupply Australia.
• 4-((3-METHYLPHENYL)THIO)PIPERIDINE HYDROCHLORIDE — Chemical Substance Information. (n.d.). NextSDS.
• Safety Data Sheet: Piperidine. (n.d.). Carl ROTH.
• SAFETY DATA SHEET - 4-Phenylpiperidine. (2021, December 24). Fisher Scientific.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET - 1-(3-Aminopropyl)-2-methylpiperidine. (2025, October 27). Tokyo Chemical Industry.
• SAFETY DATA SHEET - 1-Methyl-3-phenylpiperazine. (n.d.). Fisher Scientific.
• Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH & Co. KG.
• Piperidine - SAFETY DATA SHEET. (2023, March 16).
• SAFETY DATA SHEET. (2025, August 6). Merck Millipore.
• SAFETY DATA SHEET. (2025, September 22). Sigma-Aldrich.
• 3-Methylpiperidine Safety Data Sheet. (2024, March 12). Jubilant Ingrevia Limited.

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